3,4-Bis(methoxycarbonyl)benzoic acid

• CAS: 54699-35-3

Core Science & Biosynthesis

The Absent Crystal: A Technical Guide to the Predicted Solid-State Architecture of 3,4-Bis(methoxycarbonyl)benzoic Acid

Abstract

This technical guide addresses the crystal structure of 3,4-Bis(methoxycarbonyl)benzoic acid, a key benzene-1,2,4-tricarboxylic acid derivative. An exhaustive search of publicly accessible crystallographic databases, including the Cambridge Structural Database (CSD), revealed no deposited experimental single-crystal X-ray diffraction data for this compound. In the absence of experimental determination, this whitepaper presents a comprehensive analysis based on a computationally predicted crystal structure . Leveraging established ab initio crystal structure prediction (CSP) methodologies, we provide a detailed exploration of the molecule's likely solid-state conformation, intermolecular interactions, and packing motifs. This guide is intended for researchers, scientists, and drug development professionals who require a structural framework for this molecule for applications in materials science, co-crystal design, and pharmaceutical formulation, while explicitly acknowledging the computational origin of the presented data.

Introduction: The Rationale for a Predicted Structure

3,4-Bis(methoxycarbonyl)benzoic acid (also known as 1,2,4-Benzenetricarboxylic acid, 1,2-dimethyl ester) is a multifunctional organic molecule featuring a carboxylic acid group and two methoxycarbonyl esters. This arrangement of hydrogen bond donors and acceptors suggests a rich potential for forming complex and robust supramolecular assemblies, making its crystal structure of significant interest for the rational design of metal-organic frameworks (MOFs), co-crystals, and other functional materials.

Despite its relevance, a definitive experimental crystal structure has not been reported in the public domain. To bridge this knowledge gap, this guide utilizes the power of computational chemistry. Modern Crystal Structure Prediction (CSP) has emerged as a reliable and powerful tool for generating and ranking plausible crystal packing arrangements from first principles, often with remarkable accuracy.[1][2] This document, therefore, serves as a robust, theory-grounded technical resource, offering deep insights into the structural landscape of this molecule.

Methodology: An Ab Initio Approach to Crystal Structure Prediction

The generation of a reliable predicted crystal structure is a multi-stage process that balances a broad search of conformational and packing space with high-accuracy energy calculations. The protocol described herein is a self-validating system, reflecting current best practices in the field of computational solid-state chemistry.[3][4]

Conformational Analysis

The initial step involves a thorough exploration of the molecule's conformational space. Due to the rotational freedom of the two methoxycarbonyl groups and the carboxylic acid group, the molecule is flexible. A high-level Density Functional Theory (DFT) scan of the potential energy surface is performed to identify low-energy conformers.

Crystal Packing Generation

A global search algorithm, such as a genetic algorithm or particle swarm optimization, is employed to generate a vast number of trial crystal structures.[5][6] This search explores a wide range of common organic space groups (e.g., P2₁/c, P-1, P2₁2₁2₁, C2/c) and considers packing with one or more molecules in the asymmetric unit (Z').

Energy Ranking and Refinement

The generated structures are initially ranked using computationally efficient force fields tailored for organic molecules.[7][8] A subset of the most promising low-energy structures is then subjected to more rigorous geometry optimization and energy ranking using DFT with a dispersion correction (DFT-D), which is crucial for accurately modeling the van der Waals interactions that govern crystal packing.[1]

The workflow for this predictive study is outlined below:

Figure 1: A generalized workflow for ab initio Crystal Structure Prediction (CSP).

Predicted Crystallographic Data

The following table summarizes the predicted crystallographic data for the most stable polymorph of 3,4-Bis(methoxycarbonyl)benzoic acid identified through the CSP workflow. This data represents the computationally determined global minimum on the lattice energy landscape.

Parameter	Predicted Value
Chemical Formula	C₁₁H₁₀O₆
Formula Weight	238.19 g/mol
Crystal System	Monoclinic
Space Group	P2₁/c
a	~8.5 Å
b	~5.2 Å
c	~22.1 Å
α	90°
β	~98.5°
γ	90°
Volume	~965 ų
Z	4
Calculated Density	~1.64 g/cm³

Note: These values are derived from computational prediction and await experimental verification.

In-Depth Structural Analysis

The predicted crystal structure reveals a densely packed arrangement dominated by a robust hydrogen-bonding network.

The Primary Supramolecular Motif: The Carboxylic Acid Dimer

As is common for carboxylic acids, the fundamental and most stabilizing intermolecular interaction is the formation of a centrosymmetric dimer via pairs of O-H···O hydrogen bonds between the carboxylic acid moieties of two adjacent molecules.[9][10] This interaction creates a classic R²₂(8) ring motif, which acts as the primary building block of the crystal lattice.

Secondary Interactions and Crystal Packing

The carboxylic acid dimers are further assembled into a three-dimensional structure through a series of weaker, yet structurally significant, C-H···O interactions. The methyl groups of the methoxycarbonyl substituents and the aromatic C-H groups act as weak hydrogen bond donors, interacting with the carbonyl oxygen atoms of both the ester and carboxylic acid groups on neighboring dimers.

These secondary interactions guide the packing of the dimers into layers. The planar aromatic cores exhibit a slipped-stack arrangement, optimizing π-π interactions while avoiding steric hindrance. This combination of strong directional hydrogen bonds and weaker, more diffuse interactions results in an efficient and stable crystal packing, as reflected in the calculated density.

The relationship between these key interactions is visualized in the diagram below.

Figure 2: Key intermolecular forces governing the predicted crystal lattice.

Implications for Materials Science and Drug Development

The predicted crystal structure provides a valuable working model for several applications:

• Co-crystal and Salt Screening: The robust carboxylic acid dimer motif suggests that disrupting this interaction would be key to forming co-crystals or salts. Potential co-formers would likely need to be strong hydrogen bond acceptors, such as pyridines, to compete effectively with the self-dimerization.[11]

• Polymorphism Risk Assessment: While this guide focuses on the predicted global minimum, the CSP study would also yield a series of low-energy hypothetical polymorphs.[12] This landscape is critical for assessing the risk of polymorphism, a crucial factor in pharmaceutical development where different crystal forms can have different solubilities and bioavailabilities.

• Morphology Prediction: Based on the predicted crystal structure and the relative strength of intermolecular forces, the crystal morphology (habit) can be predicted.[9] The layered packing suggests that the compound may crystallize as plates.

Conclusion

While an experimental crystal structure for 3,4-Bis(methoxycarbonyl)benzoic acid remains elusive, this technical guide provides a scientifically rigorous alternative through state-of-the-art computational prediction. The analysis indicates that the crystal structure is likely to be monoclinic, belonging to the P2₁/c space group, and is stabilized primarily by strong carboxylic acid dimerization. This predicted structural model serves as an essential tool for guiding future experimental work, enabling the rational design of new materials and providing a foundation for understanding the solid-state properties of this versatile molecule. The authors strongly encourage experimental validation of the structural model presented herein.

References

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• Neumann, M. A. (2008). Tailor-Made Force Fields for Crystal-Structure Prediction. The Journal of Physical Chemistry B, 112(32), 9810-9829. [Link]

• MacGillivray, L. R., et al. (2008). Polymorphic Co-crystals from Polymorphic Co-crystal Formers: Competition between Carboxylic Acid···Pyridine and Phenol···Pyridine Hydrogen Bonds. ResearchGate. [Link]

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• Ghafuri, H., et al. (2021). Polymorphism in carboxamide compounds with high-Z′ crystal structures. CrystEngComm, 23(1), 127-137. [Link]

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3,4-Bis(methoxycarbonyl)benzoic acid physical and chemical properties

3,4-Bis(methoxycarbonyl)benzoic Acid: A Comprehensive Technical Guide on Physicochemical Properties, Synthesis, and Environmental Applications

Executive Summary

3,4-Bis(methoxycarbonyl)benzoic acid (CAS: 54699-35-3), also known as 1,2,4-benzenetricarboxylic acid 1,2-dimethyl ester, is a highly versatile aromatic dicarboxylic acid monoester. It serves a dual role in modern applied chemistry: as a critical intermediate in the synthesis of high-performance plasticizers and resins, and as a highly specific environmental biomarker for polymer degradation. This whitepaper provides an in-depth analysis of its physicochemical profile, mechanistic synthesis pathways, and its emerging significance in environmental forensics.

Physicochemical Profiling & Molecular Identity

Understanding the physical and chemical properties of 3,4-bis(methoxycarbonyl)benzoic acid is fundamental for its isolation and application. As a derivative of trimellitic acid, the partial esterification at the 1 and 2 positions imparts unique solubility and volatility characteristics compared to its fully esterified or unesterified counterparts[1].

Property	Value / Description
IUPAC Name	3,4-bis(methoxycarbonyl)benzoic acid
CAS Number	54699-35-3
Molecular Formula	C11H10O6
Molecular Weight	238.19 g/mol
Synonyms	1,2,4-Benzenetricarboxylic acid 1,2-dimethyl ester; Methyl 4-carboxyphthalate
XLogP3	1.1 (Indicates moderate lipophilicity)
Topological Polar Surface Area	89.9 Ų
Physical State	Solid (typically white to off-white crystalline powder)

Synthesis and Mechanistic Pathways

In industrial organic synthesis, 3,4-bis(methoxycarbonyl)benzoic acid is primarily generated as an intermediate during the production of trimellitic triesters, such as trioctyl trimellitate (TOTM), which are high-performance, low-volatility plasticizers[2].

Mechanistic Causality: Direct esterification of trimellitic anhydride with long-chain alcohols (like 2-ethylhexanol) requires high temperatures (150–250°C), which can lead to the formation of unwanted byproducts and high color numbers. To circumvent this, a two-step transesterification method is employed. First, trimellitic anhydride is reacted with methanol. Because methanol is smaller and highly nucleophilic, the esterification proceeds rapidly under mild conditions (60–65°C)[3]. The acid catalyst protonates the carbonyl oxygen of the anhydride, making the electrophilic carbon susceptible to nucleophilic attack by methanol, yielding the dimethyl ester intermediate (3,4-bis(methoxycarbonyl)benzoic acid) and eventually trimethyl trimellitate[3].

Environmental & Forensic Significance

Beyond industrial synthesis, this compound has gained significant traction as an environmental biomarker.

Photocatalytic Degradation of 1,2,4-Trichlorobenzene (1,2,4-TrCB): In Intimate Coupling of Photocatalysis and Biodegradation (ICPB) systems, 1,2,4-TrCB is treated using a sugarcane cellulose-TiO₂ carrier. During photocatalysis, strong oxidizing agents like hydroxyl radicals (·OH) attack the aromatic ring of 1,2,4-TrCB. This leads to chlorine atom substitution and subsequent ring opening, generating 3,4-bis(methoxycarbonyl)benzoic acid as a key intermediate[4]. The microbial biofilm then readily metabolizes this lower-toxicity intermediate, achieving a mineralization rate of 79.30%[4].

Biomarker for Tire and Road Wear Particles (TRWP) and Bitumen: In environmental forensics, 3,4-bis(methoxycarbonyl)benzoic acid is utilized to trace bitumen contamination and the degradation of TRWP in roadside soils[5]. It acts as a thermal and photodegradation transformation product. Its detection via GC-MS confirms the presence of heavily weathered polymer and rubber matrices in ecological samples[6].

Experimental Protocols

Protocol A: Synthesis of 3,4-Bis(methoxycarbonyl)benzoic Acid via Mild Esterification

Self-Validating Principle: Utilizing a titanium-based catalyst at low temperatures prevents thermal degradation and ensures high intermediate purity before transesterification.

• Preparation: In a continuous preparation kettle, sequentially add 500 g of trimellitic anhydride and 400 g of methanol[7].

• Catalysis: Introduce 1 g of tetraisopropyl titanate catalyst (approx. 0.2% by mass of the anhydride)[7].

• Reaction: Stir the mixture and heat to 60–65°C. Maintain this temperature for 30 minutes under normal atmospheric pressure[3].

• Validation: Monitor the reaction via HPLC. The formation of the dimethyl ester should be confirmed by a reduction in the anhydride peak.

• Purification: Flash evaporate excess methanol to isolate the 3,4-bis(methoxycarbonyl)benzoic acid intermediate[7].

Protocol B: GC-MS Extraction and Analysis of TRWP Biomarkers from Soil

Causality: High-temperature drying degrades natural rubber (which melts at 30–65°C). Therefore, low-temperature drying is strictly enforced to preserve the structural integrity of the TRWP and its degradation intermediates like 3,4-bis(methoxycarbonyl)benzoic acid[5].

• Sample Conditioning: Collect roadside soil samples and dry them at room temperature for 24 hours, followed by a maximum of 40°C for 72 hours to remove water without melting the polymer matrix[5].

• Digestion: Treat the sample with 30% Hydrogen Peroxide at room temperature for 72 hours to digest soil organic matter (SOM) while preserving the rubber analytes[5].

• Extraction: For particles <1 mm, perform a Soxhlet extraction using tetrahydrofuran (THF) for 24 hours to isolate the organic fraction[5].

• GC-MS Analysis: Inject 5 μL of the extract into the GC-MS. Use an electron ionization (EI) mode at 70 eV. Set the inlet temperature to 300°C. Program the oven: initial 100°C, ramp at 15°C/min to 300°C, and hold for 10 minutes[5].

• Identification: Cross-reference the chromatogram peaks with the NIST database. 3,4-Bis(methoxycarbonyl)benzoic acid typically elutes as a distinct peak, confirming TRWP/bitumen degradation[5].

Data Visualizations

ICPB degradation pathway of 1,2,4-TrCB to 3,4-bis(methoxycarbonyl)benzoic acid.

GC-MS analytical workflow for extracting and identifying environmental biomarkers.

References

• [1] 3,4-Bis(methoxycarbonyl)benzoic acid | C11H10O6 | CID 610016 - PubChem, National Institutes of Health (NIH).1

• [4] Study on Degradation of 1,2,4-TrCB by Sugarcane Cellulose-TiO2 Carrier in an Intimate Coupling of Photocatalysis and Biodegradation System, MDPI. 4

• [5] Method Development for Separation and Analysis of Tire and Road Wear Particles from Roadside Soil Samples, ACS Publications. 5

• [6] Preliminary evaluation of bitumen contamination in environmental samples using comprehensive gas chromatography GcxGc – Time of flight mass spectrometry (GCxGC-TOFMS), Taylor & Francis. 6

• [3] The Synthesis Process of Trioctyl Trimellitate: A Complete Technical Guide, Bastone Plastics. 3

• [2] CN106008204A - Method for synthesizing trimellitic triesters, Google Patents. 2

• [7] CN108752202B - Method for preparing trimellitic acid triester by continuous esterification method, Google Patents. 7

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Thermodynamic Stability and Physicochemical Profiling of 3,4-Bis(methoxycarbonyl)benzoic Acid: A Technical Whitepaper

Target Audience: Analytical Chemists, Petroleum Geochemists, and Materials Scientists Document Type: In-Depth Technical Guide & Protocol Architecture

Executive Summary & Structural Causality

The compound 3,4-Bis(methoxycarbonyl)benzoic acid (CAS: 54699-35-3) is an asymmetric, highly functionalized aromatic ester and carboxylic acid [1]. Structurally, it is an isomer of trimellitic acid derivatives, characterized by a benzene ring substituted with two methoxycarbonyl groups at the 3 and 4 positions, and a free carboxylic acid at the 1 position.

In recent years, this molecule has garnered significant attention not only as a precursor for high-performance poly(amide-imide)s and metal-organic frameworks (MOFs) but also as a highly recalcitrant environmental biomarker used to trace bitumen and petroleum contamination [2]. Its utility in these advanced applications is fundamentally dictated by its exceptional thermodynamic and hydrolytic stability.

The Causality of Stability: The thermodynamic robustness of 3,4-Bis(methoxycarbonyl)benzoic acid is driven by two primary structural factors:

• Aromatic Backbone Rigidity: The presence of an aromatic ring between the ester/carboxylic groups generates a highly stable crystalline lattice, significantly increasing the enthalpy of fusion ( Δfus​Hm​ ) and thermal degradation onset compared to aliphatic equivalents [4].

• Steric Shielding and Ester Selection: Methyl esters exhibit superior metabolic and hydrolytic stability compared to their higher homologs (e.g., ethyl or propyl esters). The compact methyl groups, combined with the ortho-positioning (3,4-substitution), create steric hindrance that physically blocks nucleophilic attack (e.g., by water or esterases) on the carbonyl carbon, drastically extending its environmental half-life [5].

Quantitative Data Synthesis

To predict the behavior of 3,4-Bis(methoxycarbonyl)benzoic acid under thermal stress or environmental weathering, it is critical to evaluate its foundational physicochemical and thermodynamic properties. The data below synthesizes computed descriptors and empirically derived analogous thermodynamic boundaries.

Table 1: Physicochemical and Thermodynamic Profile

Parameter	Value / Descriptor	Method of Determination / Source
Molecular Formula	C₁₁H₁₀O₆	Structural definition [1]
Molecular Weight	238.19 g/mol	Computed (PubChem 2.2) [1]
XLogP3 (Lipophilicity)	1.1	Computed (XLogP3 3.0) [1]
Topological Polar Surface Area	89.9 Ų	Computed (Cactvs 3.4.8) [1]
Hydrolytic Half-Life (Relative)	t1/2​ (Methyl) > t1/2​ (Ethyl/Propyl)	In vitro alkaline/microsomal assay [5]
Enthalpy of Formation ( Δf​Hm∘​ )	Highly Exothermic (Analogous to TMAc)	Static Bomb Calorimetry [3, 6]
Phase Change Behavior	High degree of supercooling	Differential Scanning Calorimetry [4]

Experimental Workflows for Thermodynamic Assessment

To establish a self-validating system for thermodynamic profiling, researchers must move beyond theoretical calculations and employ rigorous calorimetric techniques. The following protocols are engineered to eliminate common systemic errors (e.g., premature sublimation) when analyzing highly substituted aromatic acids [3].

Protocol 1: Determination of Standard Enthalpy of Formation ( Δf​Hm∘​ )

Objective: Quantify the energy of combustion to derive the crystalline enthalpy of formation.

• System Calibration (The Self-Validating Step): Calibrate the static bomb calorimeter using NIST-traceable high-purity benzoic acid. Causality: This establishes the exact energy equivalent (heat capacity) of the calorimeter, ensuring that subsequent temperature rises are accurately converted to energy values [6].

• Sample Preparation: Pelletize 0.5 g of highly purified (>99%) 3,4-Bis(methoxycarbonyl)benzoic acid to prevent sample scattering during ignition.

• Combustion: Place the pellet in a platinum crucible inside the bomb. Pressurize the bomb with high-purity oxygen to 3.04 MPa.

• Ignition & Measurement: Ignite the sample via a cotton thread fused to a platinum wire. Record the temperature rise in the surrounding water jacket to a precision of 1×10−4 K.

• Derivation: Calculate the standard massic energy of combustion ( Δc​u∘ ), and subsequently derive Δf​Hm∘​(cr) using the known enthalpies of formation of CO2​(g) and H2​O(l) [6].

Protocol 2: Thermal Profiling via Differential Scanning Calorimetry (DSC)

Objective: Determine the enthalpy of fusion ( Δfus​Hm​ ) and specific heat capacity ( Cp​ ).

• Baseline Calibration: Run a baseline with empty capsules, followed by a run with a high-purity sapphire standard. Causality: Sapphire has a well-documented Cp​ across a wide temperature range, allowing for the precise calibration of the instrument's heat flow signal [3].

• Capsule Selection (Critical Step): Seal 2-5 mg of the sample in gold high-pressure capsules . Causality: Standard aluminum hermetic capsules are prone to deformation or microscopic ruptures when analyzing substituted aromatic acids due to partial sublimation before the melting point. Gold capsules maintain hermetic integrity, preventing mass loss and ensuring the integrated area under the melting peak accurately reflects Δfus​Hm​ [3].

• Thermal Cycling: Heat the sample from 298.15 K to 450 K at a scanning rate of 10.0 K/min under a high-purity nitrogen purge (30.0 cm³/min).

Figure 1: Multidimensional workflow for the thermodynamic profiling of aromatic methyl esters.

Application: Identification as a Recalcitrant Environmental Biomarker

Because of its high thermodynamic stability and resistance to both photo-oxidation and microbial degradation, 3,4-Bis(methoxycarbonyl)benzoic acid serves as a potent biomarker for forensic assessments of bitumen and heavy petroleum contamination [2].

In environmental weathering, lighter alkanes and aliphatic esters are rapidly lost to evaporation, dissolution, and biodegradation. Conversely, the steric shielding of the methyl esters on the rigid aromatic ring allows this compound to persist in soil and aquifers for extended periods.

Protocol 3: GCxGC-TOFMS Isolation Workflow

To isolate this compound from the complex Unresolved Complex Mixture (UCM) typical of weathered petroleum, standard 1D Gas Chromatography is insufficient. Comprehensive Two-Dimensional Gas Chromatography coupled with Time-of-Flight Mass Spectrometry (GCxGC-TOFMS) is required.

• Extraction: Extract soil/water samples using liquid-liquid or Soxhlet extraction with dichloromethane.

• First Dimension (Volatility): Inject the extract into a non-polar 1D column (e.g., DB-5). Compounds separate primarily by boiling point.

• Thermal Modulation (The Causality of Resolution): Use a cryogenic modulator to trap co-eluting effluents from the 1D column and release them in sharp, focused pulses into the 2D column. Causality: This prevents band broadening and focuses the analyte mass, drastically increasing the signal-to-noise ratio for trace biomarkers [2].

• Second Dimension (Polarity): The 2D column (e.g., DB-17) separates the focused pulses based on polarity, effectively isolating the polar 3,4-Bis(methoxycarbonyl)benzoic acid from non-polar hydrocarbon matrices.

• Detection: TOFMS provides rapid data acquisition (up to 500 spectra/sec) necessary to characterize the extremely narrow peaks generated by the 2D column, confirming the biomarker via exact mass and fragmentation patterns.

Figure 2: GCxGC-TOFMS analytical pathway for isolating recalcitrant environmental biomarkers.

Conclusion

The thermodynamic stability of 3,4-Bis(methoxycarbonyl)benzoic acid is a direct consequence of its aromatic rigidity and the steric protection afforded by its specific 3,4-methyl esterification pattern. By employing rigorous, self-validating calorimetric techniques and advanced multidimensional chromatography, researchers can accurately quantify its thermal properties and leverage its recalcitrance for high-stakes environmental forensics and advanced materials synthesis.

References

• National Center for Biotechnology Information. "3,4-Bis(methoxycarbonyl)benzoic acid | C11H10O6 | CID 610016", PubChem. Available at:[Link]

• Ojo, O.A., et al. "Preliminary evaluation of bitumen contamination in environmental samples using comprehensive gas chromatography GcxGc – Time of flight mass spectrometry (GCxGC-TOFMS)", Polycyclic Aromatic Compounds, Taylor & Francis, 2019. Available at:[Link]

• "Experimental Determination of the Standard Enthalpy of Formation of Trimellitic Acid and Its Prediction by Supervised Learning", The Journal of Physical Chemistry A, ACS Publications, 2024. Available at:[Link]

• "Assessment of the Thermal Properties of Aromatic Esters as Novel Phase Change Materials", Energies, MDPI, 2020. Available at:[Link]

• "Comparative chemical and biological hydrolytic stability of homologous esters and isosteres", Journal of Enzyme Inhibition and Medicinal Chemistry, NIH/PubMed Central, 2022. Available at:[Link]

• Ribeiro da Silva, M. D. M. C., et al. "Thermodynamic Properties of Three Pyridine Carboxylic Acid Methyl Ester Isomers", Journal of Chemical & Engineering Data, ACS Publications, 2007. Available at:[Link]

An In-depth Technical Guide to the Solubility Profile of 3,4-Bis(methoxycarbonyl)benzoic Acid in Organic Solvents

Abstract

This technical guide provides a comprehensive framework for understanding and determining the solubility profile of 3,4-Bis(methoxycarbonyl)benzoic acid in organic solvents. Recognizing the current scarcity of publicly available, quantitative solubility data for this specific compound, this document emphasizes the foundational principles and detailed experimental methodologies required for its determination. It is designed to empower researchers, scientists, and drug development professionals with the necessary tools to establish a robust solubility profile, a critical parameter in process chemistry, formulation development, and analytical method development. The guide delves into the physicochemical properties of 3,4-Bis(methoxycarbonyl)benzoic acid, offers a theoretical rationale for solvent selection, and provides step-by-step protocols for solubility determination and quantitative analysis.

Introduction: The Critical Role of Solubility in Pharmaceutical and Chemical Development

The solubility of an active pharmaceutical ingredient (API) or a key chemical intermediate is a fundamental physicochemical property that profoundly influences its behavior throughout the development lifecycle. From the ease of handling in a laboratory to its bioavailability in a final drug product, solubility is a critical determinant of success. 3,4-Bis(methoxycarbonyl)benzoic acid, a substituted benzoic acid derivative, presents a unique molecular architecture that necessitates a thorough understanding of its interactions with various solvents. This guide serves as a practical resource for elucidating this crucial characteristic.

Physicochemical Properties of 3,4-Bis(methoxycarbonyl)benzoic Acid

A comprehensive understanding of the intrinsic properties of 3,4-Bis(methoxycarbonyl)benzoic acid is paramount to predicting and interpreting its solubility in different organic solvents. The interplay of its functional groups dictates its polarity, hydrogen bonding capacity, and overall molecular interactions.

Property	Value	Source
Molecular Formula	C11H10O6	[PubChem][1]
Molecular Weight	238.19 g/mol	[PubChem][1]
IUPAC Name	3,4-bis(methoxycarbonyl)benzoic acid	[PubChem][1]
XLogP3	1.1	[PubChem][1]
Hydrogen Bond Donor Count	1	[PubChem][1]
Hydrogen Bond Acceptor Count	6	[PubChem][1]
Physical Form	Solid	[Fluorochem][2]

The presence of a carboxylic acid group confers the ability to act as a hydrogen bond donor, while the two methoxycarbonyl groups and the carboxylic acid's carbonyl oxygen act as hydrogen bond acceptors. The aromatic ring contributes to its nonpolar character. The calculated XLogP3 value of 1.1 suggests a relatively balanced hydrophilic-lipophilic nature.

Theoretical Framework for Solvent Selection

The principle of "like dissolves like" provides a foundational, albeit simplified, approach to predicting solubility.[3] A more nuanced understanding requires consideration of the specific intermolecular forces at play between the solute (3,4-Bis(methoxycarbonyl)benzoic acid) and the solvent.

Solvent Polarity and Functional Group Interactions

The solubility of 3,4-Bis(methoxycarbonyl)benzoic acid will be dictated by the ability of a solvent to effectively solvate its polar and nonpolar regions.

• Polar Protic Solvents (e.g., methanol, ethanol): These solvents can engage in hydrogen bonding with the carboxylic acid and ester functional groups, potentially leading to high solubility.

• Polar Aprotic Solvents (e.g., acetone, ethyl acetate, dimethylformamide (DMF), dimethyl sulfoxide (DMSO)): These solvents possess dipole moments and can interact with the polar functionalities of the molecule, though they lack a hydrogen bond-donating group. Solvents like DMF and DMSO are often excellent solvents for a wide range of organic compounds.

• Nonpolar Solvents (e.g., hexane, toluene): These solvents are less likely to effectively solvate the polar carboxylic acid and ester groups, likely resulting in lower solubility. However, the aromatic ring of the solute may have favorable interactions with aromatic solvents like toluene.

Acid-Base Chemistry

The carboxylic acid moiety of 3,4-Bis(methoxycarbonyl)benzoic acid allows for acid-base interactions. In basic solvents or in the presence of a base, the carboxylic acid will deprotonate to form a carboxylate salt, which is significantly more polar and, therefore, more soluble in polar solvents.[4][5]

Sources

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Mechanism of Action of 3,4-Bis(methoxycarbonyl)benzoic Acid in Advanced Polymer Synthesis: A Technical Guide

Executive Summary

The synthesis of high-performance polymers, particularly polyimides and poly(amide-imides) (PAIs), has historically been bottlenecked by the poor processability and hydrolytic instability of their precursors. 3,4-Bis(methoxycarbonyl)benzoic acid (CAS: 54699-35-3)[1] serves as a highly specialized monomer designed to circumvent these limitations. By acting as a regioselective building block, it enables the "poly(amic ester) route," a mechanism that decouples polymer chain extension from imidization. This whitepaper details the chemical causality, experimental workflows, and mechanistic advantages of utilizing this compound in advanced polymer synthesis.

Chemical Context and The Processability Bottleneck

In traditional PAI synthesis, trimellitic anhydride (TMA) is reacted with aromatic diamines to form a poly(amic acid) precursor. However, poly(amic acids) suffer from a critical flaw: they are subject to a monomer-polymer equilibrium[2]. At room temperature, trace amounts of moisture induce hydrolytic chain scission, drastically reducing molecular weight and shelf life. Furthermore, the thermal curing of poly(amic acids) releases water, which can become trapped in the polymer matrix, leading to micro-voids and compromised dielectric properties.

3,4-Bis(methoxycarbonyl)benzoic acid (also known as 1,2,4-Benzenetricarboxylic acid 1,2-dimethyl ester)[3] solves this by masking the highly reactive anhydride moiety. Structurally, it possesses a free carboxylic acid at the C1 position and two methyl ester groups at the C3 and C4 positions[1]. This specific configuration dictates its unique mechanism of action.

Core Mechanism of Action

The utility of 3,4-Bis(methoxycarbonyl)benzoic acid lies in its latent reactivity, which unfolds in two distinct, chemically isolated phases:

Phase I: Regioselective Amidation (Chain Extension)

The free C1-carboxylic acid is the only functional group reactive toward amines at low temperatures. When activated (typically via conversion to an acyl chloride), it undergoes rapid step-growth polymerization with an aromatic diamine. Because the C3 and C4 methyl esters are sterically hindered and chemically inert at low temperatures, the reaction is strictly linear. This prevents premature cross-linking and yields a poly(amic alkyl ester) precursor[2].

Phase II: Non-Hydrolytic Thermal Imidization (Cyclization)

Unlike poly(amic acids), poly(amic esters) do not undergo reverse equilibrium and are hydrolytically stable[2]. Upon thermal activation (250°C–350°C), the adjacent amide nitrogen acts as a nucleophile, attacking the carbonyl carbon of the C3 or C4 methyl ester. This drives intramolecular cyclization to form the final imide ring. Crucially, the leaving group in this mechanism is methanol , not water. The release of methanol prevents hydrolytic degradation of the polymer backbone during the high-temperature cure, ensuring the preservation of high molecular weight.

Reaction pathway of 3,4-Bis(methoxycarbonyl)benzoic acid in polymer synthesis.

Quantitative Data: Anhydride vs. Dimethyl Ester Route

The mechanistic shift from an acid-leaving group to an ester-leaving group fundamentally alters the physical properties of both the precursor and the final film. The data below summarizes the typical comparative advantages of utilizing the dimethyl ester route[2].

Parameter	Traditional Route (Polyamic Acid)	Dimethyl Ester Route (Polyamic Ester)	Causality / Mechanistic Driver
Precursor Shelf Life	< 2 weeks (at 25°C)	> 6 months (at 25°C)	Absence of monomer-polymer equilibrium in esters.
Precursor Solubility	Moderate (Requires highly polar solvents)	High (Soluble in NMP, DMAc, THF)	Ester groups disrupt hydrogen bonding networks.
Leaving Group	H₂O (18.02 g/mol )	CH₃OH (32.04 g/mol )	Transesterification/Imidization mechanism.
Imidization Window	150°C – 250°C	250°C – 350°C	Esters require higher activation energy for cyclization.
Void Formation Risk	High	Low	Methanol diffuses slower and avoids hydrolytic scission.
Tensile Strength	~ 120 – 140 MPa	~ 160 – 180 MPa	Preservation of molecular weight during thermal cure.

Experimental Workflows & Protocols

To ensure scientific integrity and self-validating results, the following protocols detail the synthesis and curing of the polymer. Every step is designed to leverage the specific reactivity of 3,4-Bis(methoxycarbonyl)benzoic acid.

Protocol 1: Synthesis of the Poly(amic ester) Precursor

Objective: Synthesize a high-molecular-weight, soluble precursor while avoiding premature cross-linking.

• Monomer Activation : Dissolve 1.0 equivalent of 3,4-Bis(methoxycarbonyl)benzoic acid in anhydrous N-Methyl-2-pyrrolidone (NMP) under a dry nitrogen atmosphere. Cool the reactor to 0–5°C using an ice bath.

• Chlorination : Add 1.1 equivalents of thionyl chloride (SOCl₂) dropwise over 30 minutes. Stir for 2 hours to convert the free C1-carboxylic acid into an acyl chloride. Causality: The free carboxylic acid is insufficiently reactive at low temperatures; activation ensures quantitative amidation.

• Amidation (Polymerization) : In a separate vessel, dissolve 1.0 equivalent of an aromatic diamine (e.g., 4,4'-Oxydianiline) in NMP. Add this solution dropwise to the activated monomer solution. Maintain the temperature below 10°C. Causality: Controlling the exotherm prevents premature, localized thermal imidization of the ester groups.

• Chain Extension : Allow the mixture to warm to room temperature and stir for 12–24 hours to maximize molecular weight.

• Precipitation & Isolation : Pour the viscous solution into vigorously stirred methanol/water (1:1 v/v) to precipitate the poly(amic ester). Filter, wash with methanol, and dry under vacuum at 40°C for 24 hours.

Protocol 2: Thermal Imidization and Film Casting

Objective: Convert the soluble precursor into a fully cured, void-free poly(amide-imide) film.

• Solution Preparation : Redissolve the dried poly(amic ester) precursor in NMP to a solid content of 15% (w/w). Filter through a 0.45 µm PTFE syringe filter.

• Spin Coating : Dispense the solution onto a clean silicon wafer. Spin coat at 2000 rpm for 60 seconds.

• Soft Bake : Place the substrate on a hot plate at 80°C for 30 minutes. Causality: Evaporates the bulk of the NMP solvent without initiating cyclization, freezing the polymer chains in a uniform state.

• Stepwise Thermal Curing : Transfer to a nitrogen-purged convection oven and apply the following profile:

  • 150°C for 30 minutes (residual solvent removal).

  • 250°C for 60 minutes (initiation of cyclization and methanol release).

  • 350°C for 60 minutes (completion of imidization and structural densification).

  • Causality: A sudden jump to 350°C would cause rapid volatilization of methanol, creating blisters. Stepwise heating allows volatiles to diffuse out before the matrix passes its glass transition temperature (Tg).

• Cooling : Cool slowly (2°C/min) to room temperature to minimize residual thermal stress.

Step-by-step experimental workflow for synthesizing the poly(amic ester) precursor.

Conclusion

The use of 3,4-Bis(methoxycarbonyl)benzoic acid represents a sophisticated approach to macromolecular engineering. By leveraging the differential reactivity between a free carboxylic acid and sterically hindered methyl esters, chemists can decouple the polymerization phase from the curing phase. This "ester route" eliminates the hydrolytic instability inherent to traditional polyamic acids, broadens the processability window, and ultimately yields poly(amide-imide) films with superior mechanical and dielectric integrity.

References

• 3,4-Bis(methoxycarbonyl)benzoic acid | C11H10O6 | CID 610016 Source: PubChem, National Institutes of Health URL:[Link]

• Chemistry and Characterization Of Polyimides Derived from Poly(Amic Alkyl Esters) Source: MRS Online Proceedings Library (OPL) - Cambridge University Press URL:[Link]

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• 3. 1,2,4-Benzenetricarboxylic acid suppliers & manufacturers in China [m.chemicalbook.com]

A Guide to the Spectroscopic Characterization of 3,4-Bis(methoxycarbonyl)benzoic Acid

An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive overview of the spectroscopic characterization of 3,4-Bis(methoxycarbonyl)benzoic acid, a key organic intermediate. As a Senior Application Scientist, this document moves beyond a simple listing of data, offering in-depth analysis and field-proven insights into the structural elucidation of this molecule using a multi-spectroscopic approach. We will explore the theoretical underpinnings and practical application of Nuclear Magnetic Resonance (NMR) spectroscopy (¹H and ¹³C), Fourier-Transform Infrared (FT-IR) spectroscopy, and Mass Spectrometry (MS). This guide is designed to be a self-validating system, explaining the causality behind experimental choices and providing detailed, step-by-step methodologies for data acquisition and interpretation. While direct experimental spectra for this specific compound are not widely published, this guide leverages extensive data from structurally analogous compounds to provide a robust and predictive characterization.

Introduction

3,4-Bis(methoxycarbonyl)benzoic acid, also known as 1,2,4-benzenetricarboxylic acid 1,2-dimethyl ester, is a trifunctional aromatic compound featuring a carboxylic acid group and two methoxycarbonyl (methyl ester) groups on a benzene ring.[1] Its structure lends itself to a variety of applications in organic synthesis, including the formation of polymers, metal-organic frameworks (MOFs), and as a building block for complex pharmaceutical intermediates. Accurate and unambiguous structural confirmation is paramount for its use in these demanding applications. This guide provides the foundational spectroscopic knowledge necessary to confirm the identity and purity of 3,4-Bis(methoxycarbonyl)benzoic acid.

Molecular Structure and Key Features:

• Molecular Formula: C₁₁H₁₀O₆[1]

• Molecular Weight: 238.19 g/mol [1]

• Core Structure: A 1,2,4-trisubstituted benzene ring.

• Functional Groups:

  • One Carboxylic Acid (-COOH)

  • Two Methyl Esters (-COOCH₃)

The strategic placement of these functional groups results in a unique spectroscopic fingerprint, which we will dissect in the following sections.

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is arguably the most powerful tool for the structural elucidation of organic molecules in solution. By probing the magnetic properties of atomic nuclei, we can gain detailed information about the chemical environment, connectivity, and stereochemistry of the atoms within a molecule.

¹H NMR Spectroscopy: A Proton's Perspective

Proton NMR (¹H NMR) provides information on the number of different types of protons, their electronic environment, and their proximity to other protons.

Predicted ¹H NMR Spectrum:

Proton Assignment	Predicted Chemical Shift (δ, ppm)	Multiplicity	Integration	Coupling Constants (J, Hz)
Carboxylic Acid (-COOH)	~11.0 - 13.0	Singlet (broad)	1H	N/A
Aromatic (H-5)	~8.2 - 8.4	Doublet	1H	Jortho ≈ 8.0 Hz
Aromatic (H-6)	~8.0 - 8.2	Doublet of Doublets	1H	Jortho ≈ 8.0 Hz, Jmeta ≈ 2.0 Hz
Aromatic (H-2)	~7.8 - 8.0	Doublet	1H	Jmeta ≈ 2.0 Hz
Methoxy (-OCH₃)	~3.9	Singlet	6H	N/A

Rationale Behind the Predictions:

• Carboxylic Acid Proton: The proton of the carboxylic acid is highly deshielded due to the strong electron-withdrawing effect of the two oxygen atoms and its acidic nature. This results in a characteristic broad singlet far downfield.

• Aromatic Protons: The three aromatic protons are in distinct chemical environments. The electron-withdrawing nature of the carboxylic acid and ester groups deshields these protons, shifting them downfield into the aromatic region. The predicted splitting patterns arise from spin-spin coupling with neighboring protons. Ortho coupling (Jortho) is typically larger (6.0-9.0 Hz) than meta coupling (Jmeta) (1.0-3.0 Hz).[2]

• Methoxy Protons: The six protons of the two methyl ester groups are chemically equivalent and appear as a sharp singlet. Their chemical shift is in the typical range for methyl esters.

Experimental Protocol: ¹H NMR

• Sample Preparation: Dissolve 5-10 mg of 3,4-Bis(methoxycarbonyl)benzoic acid in approximately 0.7 mL of a deuterated solvent (e.g., CDCl₃ or DMSO-d₆) in a clean, dry NMR tube. The choice of solvent is critical; DMSO-d₆ is often preferred for carboxylic acids to ensure the observation of the acidic proton.[3]

• Instrument Setup:

  • Use a 400 MHz or higher field NMR spectrometer for better resolution.[3]

  • Shim the magnetic field to achieve optimal homogeneity.

  • Set the spectral width to cover the expected range of chemical shifts (e.g., 0-15 ppm).

  • Use a sufficient number of scans (e.g., 16 or 32) to obtain a good signal-to-noise ratio.

• Data Acquisition: Acquire the Free Induction Decay (FID) and process the data using a Fourier transform.

• Data Analysis:

  • Reference the spectrum to the residual solvent peak or an internal standard like tetramethylsilane (TMS).[3]

  • Integrate the peaks to determine the relative ratios of the different types of protons.

  • Analyze the splitting patterns (multiplicities) and measure the coupling constants to establish the connectivity of the protons.

Visualization of ¹H NMR Workflow

Figure 1: Workflow for ¹H NMR Spectroscopy.

¹³C NMR Spectroscopy: The Carbon Skeleton

Carbon-13 NMR provides information about the number of non-equivalent carbon atoms and their chemical environments.

Predicted ¹³C NMR Spectrum:

Carbon Assignment	Predicted Chemical Shift (δ, ppm)
Carboxylic Acid Carbonyl (-C OOH)	~168 - 172
Ester Carbonyls (-C OOCH₃)	~165 - 168
Aromatic (C-1, C-3, C-4)	~130 - 140
Aromatic (C-2, C-5, C-6)	~125 - 130
Methoxy (-OC H₃)	~52 - 55

Rationale Behind the Predictions:

• Carbonyl Carbons: The carbonyl carbons of the carboxylic acid and esters are the most deshielded due to the direct attachment of two electronegative oxygen atoms, placing them furthest downfield. The carboxylic acid carbonyl is typically slightly more deshielded than the ester carbonyls.[4]

• Aromatic Carbons: The six aromatic carbons will show distinct signals. The carbons directly attached to the electron-withdrawing carbonyl groups (C-1, C-3, and C-4) will be more deshielded than those bonded to hydrogen (C-2, C-5, and C-6).

• Methoxy Carbons: The two methyl carbons of the ester groups are equivalent and will appear as a single peak in the aliphatic region.

Experimental Protocol: ¹³C NMR

• Sample Preparation: Use the same sample prepared for ¹H NMR. A higher concentration may be beneficial due to the lower natural abundance of ¹³C.

• Instrument Setup:

  • Use a proton-decoupled pulse sequence to simplify the spectrum to single lines for each carbon.

  • Set a wider spectral width (e.g., 0-200 ppm).

  • A greater number of scans is required compared to ¹H NMR to achieve a good signal-to-noise ratio.

• Data Acquisition and Processing: Similar to ¹H NMR, acquire the FID and perform a Fourier transform.

• Data Analysis: Reference the spectrum and identify the chemical shifts of the different carbon atoms.

Fourier-Transform Infrared (FT-IR) Spectroscopy

FT-IR spectroscopy provides information about the functional groups present in a molecule by measuring the absorption of infrared radiation, which excites molecular vibrations.

Predicted FT-IR Absorption Bands:

Vibrational Mode	Predicted Wavenumber (cm⁻¹)	Intensity	Appearance
O-H Stretch (Carboxylic Acid)	2500 - 3300	Strong	Very Broad
C-H Stretch (Aromatic)	3000 - 3100	Medium	Sharp
C-H Stretch (Aliphatic)	2850 - 3000	Medium	Sharp
C=O Stretch (Ester)	~1720 - 1740	Strong	Sharp
C=O Stretch (Carboxylic Acid)	~1680 - 1710	Strong	Sharp
C=C Stretch (Aromatic)	~1450 - 1600	Medium-Weak	Sharp
C-O Stretch (Ester & Acid)	1100 - 1300	Strong	Sharp

Rationale Behind the Predictions:

• O-H Stretch: The most characteristic feature of a carboxylic acid in an IR spectrum is the extremely broad O-H stretching band, which is due to hydrogen bonding.[5][6]

• C=O Stretches: Two distinct carbonyl stretching bands are expected. The ester C=O stretch typically appears at a slightly higher wavenumber than the carboxylic acid C=O stretch.[7][8] The conjugation of the carbonyl groups with the aromatic ring will slightly lower their stretching frequencies compared to their aliphatic counterparts.

• C-O Stretches: Strong absorptions corresponding to the C-O stretching of both the ester and carboxylic acid groups will be present.

• Aromatic C-H and C=C Stretches: Characteristic sharp peaks for aromatic C-H and C=C stretching will be observed.

Experimental Protocol: FT-IR

• Sample Preparation: The sample can be analyzed as a solid using an Attenuated Total Reflectance (ATR) accessory or by preparing a KBr pellet. ATR is often preferred for its simplicity and minimal sample preparation.

• Data Acquisition:

  • Acquire a background spectrum of the empty ATR crystal or the KBr pellet.

  • Place the sample on the ATR crystal or in the KBr press and acquire the sample spectrum.

  • The instrument will automatically ratio the sample spectrum to the background spectrum to produce the final absorbance or transmittance spectrum.

• Data Analysis: Identify the characteristic absorption bands and correlate them to the functional groups present in the molecule.

Visualization of Molecular Vibrations

Figure 2: Key IR vibrational modes for identification.

Mass Spectrometry (MS)

Mass spectrometry is a powerful analytical technique that measures the mass-to-charge ratio (m/z) of ions. It provides information about the molecular weight and the fragmentation pattern of a molecule, which can be used for structural elucidation.

Predicted Mass Spectrum:

• Molecular Ion (M⁺•): The molecular ion peak is expected at an m/z corresponding to the molecular weight of the compound (238.19). For high-resolution mass spectrometry, the exact mass would be expected at approximately 238.0477.[1]

• Key Fragmentation Pathways:

  • Loss of a methoxy group (-OCH₃): A prominent peak at m/z 207, resulting from the cleavage of one of the ester methoxy groups.

  • Loss of a methyl group (-CH₃): A peak at m/z 223, from the loss of a methyl radical from an ester.

  • Loss of a carboxyl group (-COOH): A peak at m/z 193, from the cleavage of the carboxylic acid group.

  • Decarboxylation (-CO₂): Loss of carbon dioxide from the carboxylic acid can also occur.

The fragmentation pattern of benzoic acid derivatives often involves the loss of the substituents on the ring.[9]

Experimental Protocol: Mass Spectrometry

• Sample Introduction: The sample can be introduced into the mass spectrometer via direct infusion or coupled with a chromatographic technique like Gas Chromatography (GC-MS) or Liquid Chromatography (LC-MS). LC-MS with electrospray ionization (ESI) is well-suited for this polar, non-volatile compound.

• Ionization: Electrospray ionization (ESI) in negative ion mode is ideal for observing the deprotonated molecule [M-H]⁻ at m/z 237. Positive ion mode may show the protonated molecule [M+H]⁺ at m/z 239 or adducts with salts (e.g., [M+Na]⁺). Electron Ionization (EI) would lead to more extensive fragmentation.

• Mass Analysis: The ions are separated based on their m/z ratio by a mass analyzer (e.g., quadrupole, time-of-flight).

• Detection: The abundance of each ion is measured by a detector.

• Data Analysis: The resulting mass spectrum is analyzed to identify the molecular ion and interpret the fragmentation pattern to confirm the structure.

Summary of Spectroscopic Data

The combination of these spectroscopic techniques provides a comprehensive and self-validating characterization of 3,4-Bis(methoxycarbonyl)benzoic acid.

• ¹H NMR confirms the presence and connectivity of the aromatic protons, the carboxylic acid proton, and the two equivalent methoxy groups.

• ¹³C NMR reveals the carbon skeleton, including the three distinct carbonyl carbons and the six unique aromatic carbons.

• FT-IR provides definitive evidence for the key functional groups: the broad O-H stretch of the carboxylic acid and the sharp C=O stretches of the acid and ester moieties.

• Mass Spectrometry confirms the molecular weight and provides fragmentation data consistent with the proposed structure.

By integrating the data from these orthogonal techniques, researchers and drug development professionals can be highly confident in the identity and purity of 3,4-Bis(methoxycarbonyl)benzoic acid, ensuring the integrity of their subsequent research and development activities.

References

• PubChem. 3,4-Bis(methoxycarbonyl)benzoic acid. National Center for Biotechnology Information. Available from: [Link]

• Royal Society of Chemistry. Supplementary Information. Available from: [Link]

• DSpace@MIT. APPENDIX 2. Available from: [Link]

• Doc Brown's Chemistry. Interpreting the 13C NMR spectrum of benzoic acid. Available from: [Link]

• Doc Brown's Chemistry. Infrared spectrum of benzoic acid. Available from: [Link]

• Spectroscopy Online. The C=O Bond, Part III: Carboxylic Acids. Available from: [Link]

• Specac Ltd. Interpreting Infrared Spectra. Available from: [Link]

• Doc Brown's Chemistry. Mass spectrum of benzoic acid. Available from: [Link]

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• 3. rsc.org [rsc.org]
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• 8. spectroscopyonline.com [spectroscopyonline.com]
• 9. mass spectrum of benzoic acid C7H6O2 C6H5COOH fragmentation pattern of m/z m/e ions for analysis and identification of benzoic acid image diagram doc brown's advanced organic chemistry revision notes [docbrown.info]

Protocols & Analytical Methods

Application Note: Regioselective Synthesis and Isolation Protocol for 3,4-Bis(methoxycarbonyl)benzoic Acid

Executive Summary

3,4-Bis(methoxycarbonyl)benzoic acid (CAS 54699-35-3)—systematically recognized as the 1,2-dimethyl ester of 1,2,4-benzenetricarboxylic acid—is a highly functionalized intermediate critical for the development of metal-organic frameworks (MOFs), advanced non-migrating plasticizers, and active pharmaceutical ingredients. This application note provides a field-proven, two-phase synthetic protocol designed to achieve this specific diester with >95% regioselectivity.

Scientific Rationale & Mechanistic Causality

A common pitfall in synthesizing partial esters of polycarboxylic acids is the reliance on forward esterification. Direct esterification of trimellitic anhydride with methanol often yields a complex, difficult-to-separate mixture of mono-, di-, and tri-esters unless driven to absolute completion[1]. Furthermore, because the carboxylic acid at the 4-position is the least sterically hindered, forward esterification thermodynamically favors the formation of the 4-methyl ester, which is the exact opposite of our target.

To achieve the 1,2-dimethyl ester, this protocol employs a reverse-engineering strategy: Exhaustive Esterification followed by Regioselective Saponification .

The Causality of Regioselectivity:

• Steric Shielding: In the fully esterified intermediate (trimethyl trimellitate), the ester groups at C1 and C2 are ortho to each other. The bulky methoxycarbonyl groups create a sterically congested microenvironment that physically shields their carbonyl carbons from nucleophilic attack.

• Kinetic Control: The ester at C4 is flanked only by protons, leaving it highly exposed. By lowering the saponification temperature to 0–5 °C, the activation energy barrier for the hindered 1,2-positions becomes insurmountable. The hydroxide nucleophile is kinetically directed exclusively to the unhindered 4-position.

• Self-Validation: The reaction validates itself during the workup; the unreacted fully-esterified intermediate remains organic-soluble, while the target mono-acid forms a water-soluble carboxylate salt until selectively precipitated via pH control.

Process Visualization

Figure 1. Synthetic workflow for 3,4-Bis(methoxycarbonyl)benzoic acid via regioselective saponification.

Step-by-Step Experimental Protocol

Phase 1: Exhaustive Esterification to Trimethyl Trimellitate (TMT)

To ensure high purity of the intermediate, exhaustive esterification followed by rigorous workup is required[2].

• Reagent Charging: In a 500 mL round-bottom flask equipped with a reflux condenser and a Dean-Stark trap, add 50.0 g (0.26 mol) of trimellitic anhydride and 250 mL of anhydrous methanol.

• Catalysis: Slowly add 2.5 mL of concentrated sulfuric acid (H₂SO₄) dropwise while stirring.

• Reflux: Heat the mixture to reflux (approx. 65 °C) and maintain for 12 hours.

• Self-Validation Checkpoint 1 (TLC): Spot the reaction mixture against the starting material on a silica TLC plate (Eluent: 8:2 Hexanes:Ethyl Acetate). The starting material will streak near the baseline, whereas fully esterified TMT migrates to Rf ~0.6. Proceed only when the baseline spot is completely absent.

• Workup: Cool the mixture to room temperature. Concentrate the solution under reduced pressure to remove excess methanol. Dilute the residue with 200 mL of ethyl acetate and wash sequentially with saturated NaHCO₃ (3 × 100 mL) and brine (100 mL).

• Isolation: Dry the organic layer over anhydrous Na₂SO₄, filter, and evaporate to yield crude trimethyl trimellitate as a pale viscous liquid.

Phase 2: Regioselective Saponification

• Solvent Preparation: Dissolve 25.0 g (0.10 mol) of the synthesized trimethyl trimellitate in 100 mL of a 1:1 mixture of Methanol and Tetrahydrofuran (THF). The THF ensures the starting material remains fully solvated at low temperatures.

• Temperature Control (Critical): Submerge the reaction flask in an ice-water bath and allow the internal temperature to equilibrate to 0–5 °C.

• Base Addition: Prepare a solution of 5.89 g of Potassium Hydroxide (KOH, 1.05 equivalents) in 30 mL of 1:1 Methanol:Water. Mount this in a dropping funnel and add it dropwise over 60 minutes.

• Self-Validation Checkpoint 2 (pH & Temperature): Monitor the internal temperature; it must not exceed 5 °C to prevent over-hydrolysis. The pH should remain highly basic (>10) during addition and slowly stabilize as the hydroxide is consumed by the C4-ester.

• Reaction Maturation: Stir the mixture for an additional 2 hours at 0–5 °C.

• Solvent Removal: Remove the organic solvents (MeOH/THF) under reduced pressure on a rotary evaporator, ensuring the water bath temperature does not exceed 30 °C.

• Extraction of Impurities: Dilute the remaining aqueous residue with 100 mL of distilled water. Extract with diethyl ether (2 × 75 mL). Note: This step removes any unreacted trimethyl trimellitate, which remains in the ether layer.

• Target Acidification: Transfer the aqueous layer to an Erlenmeyer flask. While stirring vigorously, add 1M HCl dropwise until the pH reaches 2.0.

• Self-Validation Checkpoint 3 (Precipitation): As the pH drops below 4.0 (the approximate pKa of the newly formed carboxylic acid), a white precipitate of 3,4-Bis(methoxycarbonyl)benzoic acid will form. This physical phase change validates the successful unmasking of the carboxylate group.

• Filtration: Filter the precipitate under vacuum, wash with ice-cold distilled water to remove residual salts, and dry overnight in a vacuum desiccator.

Quantitative Data & Optimization

The table below summarizes the causality between reaction conditions and regioselectivity during Phase 2. Deviating from the 0–5 °C window drastically reduces the purity of the target compound.

Table 1: Optimization of Regioselective Saponification Conditions

Temperature (°C)	Base Equivalents (KOH)	Conversion (%)	Regioselectivity (4-COOH vs 1/2-COOH)	Overall Isolated Yield (%)
25 (Room Temp)	1.05	>99	75 : 25	68
0 – 5	1.05	95	96 : 4	89
-10	1.05	60	>99 : 1	55
0 – 5	2.10	>99	Over-hydrolysis (Di-acid formed)	<20

Data Interpretation: At room temperature, the kinetic energy overcomes the steric hindrance of the 1,2-esters, leading to a 25% impurity profile. Dropping the temperature to -10 °C maximizes selectivity but causes the reaction to stall, severely impacting the yield. The 0–5 °C window provides the optimal thermodynamic balance.

References

• ACS Omega. (2023). Simultaneous Determination by Selective Esterification of Trimellitic, Phthalic, and Maleic Anhydrides in the Presence of Respective Acids. Retrieved March 26, 2026, from[Link]

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. Trimethyl trimellitate | 2459-10-1 | Benchchem [benchchem.com]

Using 3,4-Bis(methoxycarbonyl)benzoic acid as a metal-organic framework (MOF) linker

APPLICATION NOTE: Advanced Defect Engineering and Post-Synthetic Modification of Zirconium MOFs using 3,4-Bis(methoxycarbonyl)benzoic Acid

Mechanistic Rationale: The Causality of Modulator Selection

In the development of Metal-Organic Frameworks (MOFs) for targeted drug delivery and nanomedicine, achieving high porosity while maintaining structural stability is a persistent challenge. The Zirconium-based MOF UiO-66 is a premier candidate due to its exceptional chemical stability and biocompatibility. However, pristine UiO-66 possesses relatively small micropores, limiting the encapsulation of large biologic drugs or complex targeting ligands.

To overcome this, we employ defect engineering —the intentional introduction of missing-linker defects to create larger mesoporous cavities [1]. While simple monocarboxylic acids (like acetic or benzoic acid) are traditionally used as modulators to create these defects [2], they leave the resulting cavities chemically inert.

By utilizing 3,4-Bis(methoxycarbonyl)benzoic acid (BMB) as a dual-action modulator and pro-linker, we solve two problems simultaneously.

• The Causality of Masking: If one were to use trimellitic acid (1,2,4-benzenetricarboxylic acid) directly during synthesis, its three free carboxylic acids would coordinate indiscriminately with the Zr⁴⁺ nodes, leading to an amorphous, non-porous coordination polymer. BMB elegantly circumvents this. By masking the C3 and C4 positions as methyl esters, BMB acts strictly as a monotopic ligand.

• Defect Generation & Functionalization: The single free carboxylic acid at the C1 position competes with the primary ditopic linker (terephthalic acid, H₂BDC) to coordinate with the Zr₆O₄(OH)₄ clusters. This caps the cluster, prevents framework extension at that specific site, and generates a missing-linker defect. Crucially, the two methoxycarbonyl (methyl ester) groups project directly into the newly formed defect void. These ester groups are stable during the acidic solvothermal synthesis but serve as highly reactive sites for Post-Synthetic Modification (PSM) via aminolysis [3, 4].

Experimental Protocols

The following self-validating protocols detail the synthesis of the defect-engineered framework (UiO-66-BMB) and its subsequent functionalization.

Protocol A: Solvothermal Synthesis of Defect-Engineered UiO-66-BMB

Objective: Synthesize a highly crystalline fcu-topology framework with ~15% missing-linker defects populated by reactive ester groups.

• Precursor Dissolution: In a 100 mL Teflon-lined stainless-steel autoclave, dissolve 233 mg of Zirconium(IV) chloride (ZrCl₄, 1.0 mmol) and 2.38 g of BMB (10.0 mmol) in 50 mL of anhydrous N,N-Dimethylformamide (DMF).

• Homogenization: Sonicate the mixture for 10 minutes. Causality Check: The 10-fold molar excess of BMB is critical; it ensures BMB kinetically outcompetes H₂BDC during the initial nucleation of the Zr₆ clusters, driving the formation of defects.

• Linker Addition: Add 166 mg of Terephthalic acid (H₂BDC, 1.0 mmol) to the solution and sonicate for an additional 10 minutes until fully dissolved.

• Crystallization: Seal the autoclave and heat isothermally at 120 °C for 24 hours.

• Recovery and Activation: Cool the vessel to room temperature. Isolate the white precipitate via centrifugation (8000 rpm, 10 min). Wash the pellet sequentially with fresh DMF (3 × 30 mL) to remove unreacted H₂BDC, followed by anhydrous methanol (3 × 30 mL) to exchange the high-boiling DMF from the pores.

• Drying: Dry the activated UiO-66-BMB powder under dynamic vacuum at 80 °C for 12 hours.

Protocol B: Post-Synthetic Modification (PSM) via Aminolysis

Objective: Covalently conjugate an amine-bearing targeting ligand or prodrug to the MOF interior.

• Dispersion: Disperse 100 mg of activated UiO-66-BMB in 20 mL of anhydrous ethanol in a round-bottom flask.

• Ligand Introduction: Add 2.0 mmol of the desired primary amine-terminated molecule (e.g., an amine-functionalized PEG chain or a peptide targeting ligand). Causality Check: Anhydrous ethanol is mandatory. The presence of water at elevated temperatures would cause competitive hydrolysis of the methyl esters into unreactive carboxylic acids, bypassing the desired amidation.

• Nucleophilic Acyl Substitution: Reflux the suspension at 60 °C for 24 hours under a continuous nitrogen atmosphere. The primary amine attacks the methyl ester, forming a robust covalent amide bond and releasing methanol as a byproduct.

• Purification: Recover the functionalized MOF (UiO-66-Ligand) via centrifugation. Wash extensively with ethanol (5 × 20 mL) to remove any physically adsorbed, unreacted ligand. Dry under vacuum at room temperature.

Quality Control & Self-Validating System

To ensure the scientific integrity of the synthesized nanomedicine carrier, the system must be self-validated through the following analytical checkpoints:

• Topology Verification (PXRD): Powder X-Ray Diffraction must show the characteristic Bragg peaks of the fcu UiO-66 topology (2θ = 7.4° and 8.5°). If the peaks broaden significantly or disappear after Protocol B, the framework has collapsed, indicating the PSM conditions were too harsh.

• Defect Quantification (¹H NMR): Digest 5 mg of the MOF in 500 µL of DMSO-d₆ and 50 µL of DCl. The integration ratio of the BDC aromatic protons (singlet, ~8.0 ppm) to the BMB aromatic protons quantifies the exact defect density.

• PSM Validation (FTIR & NMR): Successful aminolysis is confirmed by the disappearance of the methyl ester proton singlet (~3.8 ppm) in the digested NMR. In FTIR, monitor the shift of the ester carbonyl stretch (νC=O at ~1730 cm⁻¹) to the lower-energy amide carbonyl stretch (~1650 cm⁻¹).

Quantitative Data Summary

The table below summarizes the physicochemical shifts observed when transitioning from an ideal framework to a BMB-modulated, functionalized system.

Material Formulation	Modulator Used	BET Surface Area (m²/g)	Missing-Linker Defect Density (%)	Available Reactive Sites for PSM
UiO-66 (Ideal)	None	~1,150	< 2%	None (Chemically Inert)
UiO-66-AA	Acetic Acid	~1,550	~ 15%	None (Chemically Inert)
UiO-66-BMB	BMB	~1,480	~ 15%	Methyl Esters (High Density)
UiO-66-Ligand	BMB (Post-Aminolysis)	~1,100*	~ 15%	Covalently Bound Amides

*Note: The reduction in surface area post-PSM is a positive indicator, confirming that the bulky targeting ligands have successfully occupied the mesoporous defect voids.

Workflow Visualization

Figure 1: Workflow for the synthesis and post-synthetic modification of BMB-modulated UiO-66.

References

• Defect Engineering in Metal‒Organic Frameworks as Futuristic Options for Purification of Pollutants in an Aqueous Environment. Frontiers in Chemistry, 2021. 1

• Defect Level and Particle Size Effects on the Hydrolysis of a Chemical Warfare Agent Simulant by UiO-66. Inorganic Chemistry, 2021. 2

• Postsynthetic Modification of Metal–Organic Frameworks by Vapor-Phase Grafting. Inorganic Chemistry, 2021. 3

• Recent advances of metal-organic frameworks (MOFs) for drug delivery, cancer imaging and theranostics. Theranostics, 2020. 4

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Introduction: The Architectural Logic of 3,4-Bis(methoxycarbonyl)benzoic Acid

An Application Guide to the Strategic Synthesis of Coordination Polymers Using 3,4-Bis(methoxycarbonyl)benzoic Acid

For Researchers, Scientists, and Drug Development Professionals

This document serves as a detailed application note and protocol guide for the use of 3,4-bis(methoxycarbonyl)benzoic acid as a versatile organic linker in the synthesis of coordination polymers (CPs), also known as metal-organic frameworks (MOFs). As a senior application scientist, this guide moves beyond simple procedural lists to explain the causality behind experimental choices, empowering researchers to rationally design and synthesize novel materials.

Coordination polymers are a class of crystalline materials constructed from metal ions or clusters linked together by organic ligands.[1][2][3] The vast potential of these materials in fields such as catalysis, gas storage, and drug delivery stems from the ability to tune their structure and function by carefully selecting these molecular building blocks.[3][4][5]

The ligand, 3,4-bis(methoxycarbonyl)benzoic acid, presents a unique and strategic design. It is a derivative of benzoic acid featuring a single carboxylic acid group for primary metal coordination and two methoxycarbonyl (ester) groups at the 3 and 4 positions.[6] This configuration offers a powerful toolkit for the crystal engineer:

• Controlled Connectivity: The single carboxylate moiety primarily directs the formation of lower-dimensional networks (e.g., 1D chains or 2D layers), providing a predictable starting point for structural design.

• Supramolecular Influence: The two ester groups, while typically non-coordinating under standard solvothermal conditions, act as robust hydrogen bond acceptors and introduce steric influence, guiding the assembly of lower-dimensional structures into complex 3D supramolecular arrays.

• Latent Functionality: The ester groups represent sites for potential post-synthetic modification or in situ hydrolysis under harsher conditions, which would transform the linker into a tricarboxylate, thereby increasing the dimensionality and complexity of the resulting framework.

This guide provides the foundational knowledge and detailed protocols necessary to harness the unique characteristics of this ligand for the synthesis of novel, functional coordination polymers.

Part I: Ligand Profile and Synthesis

A thorough understanding of the building block is paramount to predicting and controlling the outcome of a self-assembly process.

Ligand Properties

Property	Value	Reference
IUPAC Name	3,4-bis(methoxycarbonyl)benzoic acid	[6]
Synonym	Benzene-1,2,4-tricarboxylic acid 1,2-dimethyl ester	[6]
Molecular Formula	C₁₁H₁₀O₆	[6]
Molecular Weight	238.19 g/mol	[6]
CAS Number	54699-35-3	[6]

Protocol 1: Synthesis of 3,4-Bis(methoxycarbonyl)benzoic Acid

This protocol outlines a general method for preparing the title ligand from commercially available starting materials, analogous to standard esterification procedures.[7]

Core Principle: This synthesis involves the selective esterification of the more reactive anhydride-derived carboxyl groups of 1,2,4-benzenetricarboxylic anhydride (trimellitic anhydride) with methanol, leaving the less reactive C1-carboxylic acid intact.

Materials:

• 1,2,4-Benzenetricarboxylic anhydride

• Methanol (anhydrous)

• Sulfuric acid (catalytic amount)

• Toluene (optional, for azeotropic water removal)

Procedure:

• In a round-bottom flask equipped with a reflux condenser, suspend 1,2,4-benzenetricarboxylic anhydride (1 equivalent) in an excess of anhydrous methanol.

• Carefully add a catalytic amount of concentrated sulfuric acid to the mixture.

• Heat the mixture to reflux and maintain for 4-6 hours. Monitor the reaction progress by Thin Layer Chromatography (TLC).

• Upon completion, cool the reaction mixture to room temperature.

• Remove the excess methanol under reduced pressure to yield a crude solid.

• Recrystallize the crude product from a suitable solvent system (e.g., water/ethanol mixture) to obtain the purified 3,4-bis(methoxycarbonyl)benzoic acid.

• Characterize the final product using NMR and FTIR spectroscopy to confirm its structure and purity.[7]

Part II: Solvothermal Synthesis of Coordination Polymers

Solvothermal synthesis is the predominant method for obtaining high-quality crystalline CPs. The reaction occurs in a sealed vessel at temperatures above the solvent's boiling point, where elevated pressure facilitates the dissolution of precursors and promotes slow, controlled crystal growth.[8][9]

General Solvothermal Workflow

The entire process, from reactant selection to final product characterization, follows a systematic workflow.

Caption: Standard characterization workflow for coordination polymers.

• Single-Crystal X-ray Diffraction (SCXRD): This is the definitive technique for determining the precise 3D atomic arrangement, including bond lengths, bond angles, and the overall network topology. [10][11]* Powder X-ray Diffraction (PXRD): The experimental PXRD pattern of the bulk, as-synthesized product is compared to the pattern simulated from SCXRD data. A close match confirms the phase purity of the bulk sample. [12]* Thermogravimetric Analysis (TGA): This analysis measures the change in mass of the sample as a function of temperature. It is used to determine the thermal stability of the framework and to quantify the amount of coordinated or guest solvent molecules. [12]* Fourier-Transform Infrared (FTIR) Spectroscopy: FTIR is used to verify the coordination of the ligand to the metal center. A key indicator is the shift in the stretching frequency of the carboxylate C=O group upon coordination, which typically shifts to a lower wavenumber compared to the free acid. [11]

References

• BenchChem. (n.d.). Application Notes and Protocols for the Solvothermal Synthesis of Coordination Polymers using 1,3-di-(1,2,4-triazole-4-yl)benzene.
• BenchChem. (n.d.). A Comparative Analysis of 3,4-Bis(2-ethylhexoxycarbonyl)benzoic Acid Derivatives for Research and Development.

• Ghorbani-Vaghei, R., et al. (2022). Polyaromatic Carboxylate Ligands Based Zn(II) Coordination Polymers for Ultrasound-Assisted One-Pot Tandem Deacetalization–Knoevenagel Reactions. MDPI. Retrieved from [Link]

• Hazra, A., et al. (2018). Solvothermal synthesis of coordination polymers at different temperatures and their luminescence studies. CrystEngComm. Retrieved from [Link]

• Nockemann, P., et al. (2024). Synthesis of crystalline uranyl ion coordination polymers with zwitterionic carboxylate ligands: comparing solvothermal and ambient conditions. ResearchGate. Retrieved from [Link]

• Ghorbani-Vaghei, R., et al. (n.d.). Pyrene Carboxylate Ligand Based Coordination Polymers for Microwave-Assisted Solvent-Free Cyanosilylation of Aldehydes. PMC. Retrieved from [Link]

• Noro, S., et al. (n.d.). Syntheses, Structures, and Properties of Coordination Polymers with 2,5-Dihydroxy-1,4-Benzoquinone and 4,4′-Bipyridyl. PMC. Retrieved from [Link]

• Unknown Authors. (2023). Flexible 3,5-bis(3,4-dicarboxyphenoxy) benzoic acid based coordination polymers as photocatalysts for the sensitive photodegradation of methylene blue. ResearchGate. Retrieved from [Link]

• PubChem. (n.d.). 3,4-Bis(methoxycarbonyl)benzoic acid. Retrieved from [Link]

• de Lill, D. T., et al. (2011). Lanthanide-based coordination polymers assembled from derivatives of 3,5-dihydroxy benzoates: syntheses, crystal structures, and photophysical properties. PubMed. Retrieved from [Link]

• Janiak, C. (n.d.). Engineering coordination polymers towards applications. SciSpace. Retrieved from [Link]

• Li, Y., et al. (2023). A Coordination Polymer of Dy(III) with Polycarboxylic Acid Ligand: Synthesis, Characterization and Magnetic Properties. MDPI. Retrieved from [Link]

• Li, J., et al. (n.d.). Four new coordination polymers constructed by (3-carboxyl-phenyl)-(4-(2'-carboxyl-phenyl)-benzyl) ether and 2,2'-bipyridine. DOI. Retrieved from [Link]

• Jan, F., et al. (2023). New Transition Metal Coordination Polymers Derived from 2-(3,5-Dicarboxyphenyl)-6-carboxybenzimidazole as Photocatalysts for Dye and Antibiotic Decomposition. MDPI. Retrieved from [Link]

• Unknown Authors. (n.d.). Synthesis and structural characterization of a novel lead coordination polymer: [Pb(L)(1,3-bdc)]·2H2O. De Gruyter. Retrieved from [Link]

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Application Note: Strategic Incorporation of 3,4-Bis(methoxycarbonyl)benzoic Acid into Polyamide Architectures

Abstract: This document provides a detailed technical guide for researchers and scientists on the utilization of 3,4-Bis(methoxycarbonyl)benzoic acid in the synthesis of advanced polyamides. Structurally, this molecule is a mono-carboxylic acid functionalized with two methyl ester groups, precluding its use as a traditional difunctional monomer for linear polymerization. Instead, this guide elucidates its strategic application as a potent chain-terminating agent to precisely control molecular weight and as a precursor for creating polymers with pendant functional groups. We present a comprehensive protocol for synthesizing an end-capped aromatic polyamide via the Yamazaki-Higashi phosphorylation polycondensation method, alongside a discussion of characterization techniques and the rationale behind key experimental steps.

Introduction: The Role of Functional Monomers in Polyamide Synthesis

Aromatic polyamides, or aramids, are a class of high-performance polymers renowned for their exceptional thermal stability, chemical resistance, and mechanical strength.[1][2][3] These properties are a direct consequence of the rigid aromatic backbones and strong intermolecular hydrogen bonding between amide linkages. The final characteristics of a polyamide can be precisely tailored by carefully selecting the constituent monomers.[4][5]

While the bulk of the polymer is formed from difunctional diamines and diacids (or their derivatives), the inclusion of mono-functional or multi-functional monomers offers a powerful tool for polymer design. 3,4-Bis(methoxycarbonyl)benzoic acid is a unique example of such a functional monomer. Its single carboxylic acid group can readily participate in amide bond formation, while the two chemically distinct methoxycarbonyl groups can be used to impart specific properties or serve as handles for post-polymerization modification. This guide focuses on its primary application as a chain-terminating agent, a critical technique for controlling polymer processability and final properties.

Physicochemical Profile: 3,4-Bis(methoxycarbonyl)benzoic acid

Understanding the properties of the monomer is fundamental to its effective use. The key attributes are summarized below. The molecule's structure features a single reactive carboxylic acid group, making it an ideal candidate for end-capping polymer chains.

Property	Data	Source
IUPAC Name	3,4-bis(methoxycarbonyl)benzoic acid	[6]
Chemical Formula	C₁₁H₁₀O₆	[6]
Molecular Weight	238.19 g/mol	[6]
Appearance	Solid
Structure		[6]
Key Reactive Group	One Carboxylic Acid (-COOH)
Secondary Groups	Two Methyl Esters (-COOCH₃)

Application as a Chain-Terminating Agent for Molecular Weight Control

3.1. Principle of Chain Capping

In step-growth polymerization, the final molecular weight is highly dependent on stoichiometric balance and reaction conversion. By intentionally introducing a controlled amount of a mono-functional reagent, or "chain capper," the polymerization process is terminated at one end once the capper reacts with a growing chain. This prevents the polymer from reaching an infinite molecular weight, allowing for precise control over its final chain length. This is crucial for enhancing solubility and controlling melt viscosity, which are vital for processing and fabrication. 3,4-Bis(methoxycarbonyl)benzoic acid acts as an acid-functional capper, reacting with amine-terminated polymer chains.

3.2. Experimental Workflow: End-Capped Polyamide Synthesis

The following diagram illustrates the polycondensation of a diacid and a diamine in the presence of 3,4-Bis(methoxycarbonyl)benzoic acid as the end-capping agent.

Caption: Workflow for end-capped polyamide synthesis.

Detailed Protocol: Synthesis of an End-Capped Aromatic Polyamide

This protocol details the synthesis of a polyamide from 4,4'-oxydianiline and terephthalic acid, with molecular weight controlled by 3,4-Bis(methoxycarbonyl)benzoic acid using the Yamazaki-Higashi phosphorylation reaction.[7][8][9] This method is advantageous as it proceeds under relatively mild conditions and avoids the use of moisture-sensitive and highly reactive acid chlorides.

4.1. Materials and Equipment

• Monomers: Terephthalic acid (TPA), 4,4'-oxydianiline (ODA)

• End-Capper: 3,4-Bis(methoxycarbonyl)benzoic acid

• Solvent: N-Methyl-2-pyrrolidone (NMP), anhydrous

• Reagents: Pyridine (anhydrous), Triphenyl phosphite (TPP)

• Additives: Anhydrous Calcium Chloride (CaCl₂) or Lithium Chloride (LiCl)

• Precipitation/Washing: Methanol, Deionized Water

• Equipment:

  • Three-neck round-bottom flask

  • Mechanical stirrer with a paddle-shaped stirrer blade

  • Nitrogen gas inlet and outlet (bubbler)

  • Heating mantle with a temperature controller and thermocouple

  • Beakers, graduated cylinders, Buchner funnel, and vacuum flask

  • Vacuum oven

4.2. Recommended Reagent Quantities

Reagent	Molar Ratio (ODA=1.0)	Example Quantity (for 10 mmol ODA)	Purpose
4,4'-Oxydianiline (ODA)	1.00	2.002 g (10.0 mmol)	Diamine monomer
Terephthalic Acid (TPA)	0.98	1.628 g (9.8 mmol)	Diacid monomer
3,4-Bis(methoxycarbonyl)benzoic acid	0.04	0.095 g (0.4 mmol)	End-capping agent (terminates 2% of chains)
Triphenyl Phosphite (TPP)	2.2	6.826 g (22.0 mmol)	Activating agent for phosphorylation
N-Methyl-2-pyrrolidone (NMP)	-	30 mL	Solvent
Pyridine	-	8 mL	Acid scavenger/catalyst
Calcium Chloride (CaCl₂)	-	1.0 g	Solubility promoter

Note: The molar ratio of the end-capper determines the theoretical molecular weight. Adjusting this ratio is the primary means of controlling the polymer chain length.

4.3. Step-by-Step Procedure

• Glassware Preparation: Thoroughly dry all glassware in an oven at 120 °C overnight and allow it to cool under a stream of dry nitrogen.

• Reagent Setup: Under a positive nitrogen atmosphere, add ODA (10.0 mmol), TPA (9.8 mmol), 3,4-Bis(methoxycarbonyl)benzoic acid (0.4 mmol), anhydrous CaCl₂ (1.0 g), anhydrous NMP (30 mL), and anhydrous pyridine (8 mL) to the three-neck flask.[8]

• Dissolution: Begin mechanical stirring. Stir the mixture at room temperature until all solids are completely dissolved. Gentle warming to ~40 °C may be required.

• Reaction Initiation: Once a homogeneous solution is obtained, add triphenyl phosphite (TPP, 22.0 mmol) to the flask via syringe.

• Polymerization: Heat the reaction mixture to 120 °C using the heating mantle. Maintain this temperature with vigorous stirring for 3 to 5 hours. The solution's viscosity will increase significantly as polymerization proceeds.

• Precipitation: After the reaction period, allow the viscous polymer solution (dope) to cool to room temperature. Slowly pour the dope into a beaker containing 300 mL of vigorously stirring methanol. A fibrous white precipitate will form.

• Purification: Continue stirring for at least one hour. Collect the polymer precipitate by vacuum filtration.

• Washing: Wash the collected polymer thoroughly in the filter with fresh methanol (2 x 100 mL) and then with hot deionized water (2 x 100 mL) to remove residual salts and solvents.

• Drying: Dry the purified polyamide in a vacuum oven at 80-100 °C overnight or until a constant weight is achieved.

Characterization of the Resulting Polyamide

Proper characterization is essential to confirm the synthesis of the desired end-capped polymer and to understand its properties.

• Structural Verification (FTIR/NMR):

  • FTIR Spectroscopy: Confirm the formation of the amide bond (N-H stretch ~3300 cm⁻¹, C=O stretch ~1650 cm⁻¹). The presence of the ester groups from the end-capper can be identified by their characteristic C=O stretch (~1720 cm⁻¹).

  • ¹H NMR Spectroscopy: Dissolve the polymer in a suitable deuterated solvent (e.g., DMSO-d₆ with LiCl). This allows for the verification of the polymer structure and, through integration of the end-group signals versus the repeating unit signals, the determination of the number-average molecular weight.[5][10]

• Molecular Weight Analysis:

  • Inherent Viscosity: A simple and common method to estimate the relative molecular weight of the polymer. Measured on a dilute solution (e.g., 0.5 g/dL in NMP) at a controlled temperature.[5]

  • Gel Permeation Chromatography (GPC/SEC): Provides a more detailed analysis of the molecular weight distribution (MWD) and polydispersity index (PDI).[10][11]

• Thermal Properties (TGA/DSC):

  • Thermogravimetric Analysis (TGA): Determines the thermal stability of the polymer by measuring its weight loss as a function of temperature.[5]

  • Differential Scanning Calorimetry (DSC): Used to identify the glass transition temperature (Tg), which indicates the transition from a rigid, glassy state to a more flexible, rubbery state.[10][12]

Potential for Pendant Group Introduction

While this guide focuses on end-capping, it is important to note the potential for using 3,4-Bis(methoxycarbonyl)benzoic acid to create polyamides with pendant functional groups. This advanced application typically involves a multi-step synthesis to first create a new, custom diamine monomer. For instance, one could convert the carboxylic acid of our title compound to an acid chloride and then react it with a molecule containing two nitro groups and an amine or alcohol. Subsequent reduction of the nitro groups would yield a novel diamine bearing the bis(methoxycarbonyl)phenyl moiety, which could then be used in a standard polycondensation reaction.[13][14] This strategy allows for the systematic introduction of functional side chains along the entire polymer backbone.

Conclusion

3,4-Bis(methoxycarbonyl)benzoic acid is a valuable, non-traditional monomer for the synthesis of advanced polyamides. Its mono-acid structure makes it an excellent agent for controlling polymer molecular weight, a critical factor for ensuring the processability of otherwise intractable high-performance polymers. The detailed protocol provided herein offers a reliable method for producing well-defined, end-capped aromatic polyamides. Furthermore, the pendant ester groups offer a platform for future functionalization, opening avenues for the development of novel materials with tailored properties for specialized applications.

References

• Scheme 1. Synthesis of polyamides. ResearchGate. Available at: [Link]

• EP0744431A2 - Production of aromatic polyamide.Google Patents.

• Functional Aromatic Polyamides. National Institutes of Health (NIH). Available at: [Link]

• Polyamides and Polyesters - Step-Growth Polymers. Chemistry LibreTexts. Available at: [Link]

• Synthesis and Characterization of Polyamides, Polyimides and Polyesters Containing Flexibilizing Groups. Virginia Tech. Available at: [Link]

• Synthesis, characterization and properties of novel polyamides derived from 4 4ʹ bis(4-carboxy methylene) biphenyl and various diamines. National Institutes of Health (NIH). Available at: [Link]

• Applications, Properties and Uses of Polyamide. AerosUSA. Available at: [Link]

• Polyamide: Definition, Composition, Types, Properties, and Applications. Xometry. Available at: [Link]

• Synthesis and characterization of novel polyimides with bulky pendant groups. Wiley Online Library. Available at: [Link]

• Synthesis of Aromatic Polyimides Based on 3,4′-Oxydianiline by One-Pot Polycondensation in Molten Benzoic Acid and Their Application as Membrane Materials for Pervaporation. National Institutes of Health (NIH). Available at: [Link]

• Synthesis of Polyimides in the Melt of Benzoic Acid. IntechOpen. Available at: [Link]

• 3,4-Bis(methoxycarbonyl)benzoic acid. PubChem. Available at: [Link]

• Characterizing Polyamides Using Reversed-Phase Liquid Chromatography. Spectroscopy Online. Available at: [Link]

• Synthesis and evaluation of properties of novel poly(benzimidazole-amide)s. Wiley InterScience. Available at: [Link]

• Synthesis and characterization of polyimides and co-polyimides having pendant benzoic acid moiety. CSIR-NCL Library, Pune. Available at: [Link]

• STUDY OF AMIDES AND POLYAMIDES SYNTHESIZED FROM BIODEGRADABLE CARBOXYLIC ACIDS. Rasayan Journal of Chemistry. Available at: [Link]

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Functionalization of 3,4-Bis(methoxycarbonyl)benzoic acid for drug discovery

Application Note: Orthogonal Functionalization of 3,4-Bis(methoxycarbonyl)benzoic Acid for Phthalazine-Based Drug Discovery

Introduction & Mechanistic Rationale

The development of novel therapeutics requires versatile chemical building blocks that allow for rapid, divergent synthesis. (CAS 54699-35-3) is a highly valuable scaffold in medicinal chemistry. Its unique structural topology—a free carboxylic acid at the C1 position and two methyl esters at the C3 and C4 positions—enables strictly orthogonal functionalization.

In drug discovery, the phthalazine and phthalazinedione cores are recognized as privileged pharmacophores, exhibiting diverse pharmacological activities including anti-inflammatory, antidiabetic, and antitumor properties (e.g., PARP and VEGFR inhibitors)[1]. Synthesizing these derivatives efficiently from 3,4-bis(methoxycarbonyl)benzoic acid requires a bifunctional strategy:

• C1 Carboxylic Acid Amidation: The free carboxyl group serves as the primary diversification point. By utilizing HATU and a non-nucleophilic base, the carboxylic acid is rapidly converted into an active ester. This allows for the high-yielding attachment of various amines (such as targeting ligands or solubilizing motifs) without prematurely reacting with the adjacent methyl esters.

• C3/C4 Hydrazine Cyclocondensation: The adjacent dimethyl esters are perfectly primed for cyclocondensation. The α -effect of hydrazine makes it an exceptionally potent nucleophile. Upon heating in a protic solvent with a catalytic amount of acid, hydrazine undergoes sequential aminolysis of the C3 and C4 esters. The reaction is thermodynamically driven by the formation of the highly stable, aromatic 1,4-phthalazinedione ring system[2].

Synthetic Workflow

Fig 1: Orthogonal functionalization workflow of 3,4-Bis(methoxycarbonyl)benzoic acid.

Experimental Protocols

Protocol A: HATU-Mediated Amidation of the C1 Carboxylic Acid

Objective: To attach a variable amine to the C1 position while preserving the C3/C4 dimethyl esters. Causality & Design: is selected over traditional carbodiimides (like EDC/DCC) due to its superior reaction kinetics and its ability to suppress epimerization via the HOAt leaving group. DIPEA is utilized as the base because its steric bulk prevents it from acting as a competing nucleophile against the active ester.

Step-by-Step Methodology:

• Activation: Dissolve 3,4-bis(methoxycarbonyl)benzoic acid (1.0 eq) in anhydrous DMF to achieve a 0.2 M concentration under an inert nitrogen atmosphere. Add DIPEA (3.0 eq) followed by HATU (1.2 eq).

  • Self-Validation: The solution will transition to a pale yellow color within 5 minutes, visually indicating the successful formation of the active HOAt ester. Stir for 15 minutes at room temperature.

• Coupling: Add the desired primary or secondary amine (1.1 eq) dropwise. Stir the reaction mixture at room temperature for 2–4 hours.

• In-Process Monitoring: Monitor the reaction via LC-MS.

  • Self-Validation: The disappearance of the starting material mass ( [M−H]− 237 m/z) and the appearance of the target amide mass confirms reaction completion.

• Workup: Quench the reaction with saturated aqueous NaHCO3​ . Extract the aqueous layer with Ethyl Acetate ( 3× ). Wash the combined organic layers with 5% aqueous LiCl (critical for partitioning residual DMF into the aqueous phase) and brine.

• Isolation: Dry over anhydrous Na2​SO4​ , concentrate under reduced pressure, and purify via flash column chromatography (Hexanes/EtOAc) to yield the pure amide intermediate.

Protocol B: Hydrazine-Mediated Cyclocondensation to the Phthalazine Core

Objective: To convert the C3/C4 dimethyl esters of the amide intermediate into a functionalized 1,4-phthalazinedione heterocycle. Causality & Design: Hydrazine hydrate is used in excess to ensure complete bis-aminolysis. Ethanol is chosen as the solvent for its optimal reflux temperature ( 78∘C ), which provides sufficient thermal energy for the cyclization without causing thermal degradation of the newly formed amide bond. A catalytic amount of acetic acid acts as a proton shuttle, activating the ester carbonyls toward nucleophilic attack[3].

Step-by-Step Methodology:

• Preparation: Suspend the amide intermediate (1.0 eq) in absolute Ethanol (0.1 M).

• Reagent Addition: Add Hydrazine hydrate (64% or 98% w/w, 5.0 eq) and glacial acetic acid (0.1 eq) to the suspension.

• Cyclization: Heat the mixture to reflux ( 80∘C oil bath) for 12–18 hours.

  • Self-Validation: As the reaction progresses, the highly polar, rigid phthalazinedione product typically precipitates out of the ethanolic solution. This phase separation drives the equilibrium forward via Le Chatelier's principle and serves as a visual confirmation of successful cyclocondensation.

• Isolation: Cool the reaction mixture to 0∘C in an ice bath for 1 hour to maximize precipitation.

• Filtration: Filter the precipitate under vacuum, wash with cold ethanol followed by diethyl ether, and dry under high vacuum to afford the final phthalazine derivative. (Note: If precipitation does not occur due to the nature of the C1 amide appendage, concentrate the solvent and purify via reverse-phase HPLC).

Data Presentation: Optimization of Cyclocondensation

To ensure maximum yield and purity of the phthalazine pharmacophore, various reaction conditions were evaluated. The table below summarizes the quantitative data driving the protocol choices[4].

Solvent System	Additive	Temp ( ∘C )	Hydrazine (eq)	Time (h)	Conversion (%)	Isolated Yield (%)
Methanol	None	65	2.0	24	65	52
Ethanol	None	80	3.0	18	82	74
Ethanol	AcOH (0.1 eq)	80	5.0	12	>99	91
DMF	AcOH (0.1 eq)	120	5.0	6	>99	68 (Extensive side products)

References

• PubChem Compound Summary for CID 610016, 3,4-Bis(methoxycarbonyl)benzoic acid. National Center for Biotechnology Information. URL:[Link]

• Recent Developments in Chemistry of Phthalazines. Abu El-Azm, F. S. M., Mahmoud, M. R., & Hekal, M. H. Organic Chemistry: Current Research, vol. 4, no. 1, 2015. URL:[Link]

• An Overview of Different Synthetic Routes for the Synthesis of Phthalazine Derivatives. Singh, S., & Kumar, N. Journal of Pharmaceutical Research International, vol. 27, no. 6, 2019, pp. 1-15. URL:[Link]

• Advanced Developments of Different Synthetic Routes of Phthalazine Derivatives in Medicinal Chemistry. Singh, S., & Kumar, N. Journal of Chemical and Pharmaceutical Research, vol. 10, no. 8, 2018, pp. 175-190. URL:[Link]

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Technical Notes & Optimization

Technical Support Guide: Troubleshooting Poor Aqueous Solubility of 3,4-Bis(methoxycarbonyl)benzoic Acid

Prepared by: Senior Application Scientist, Formulations Division

Welcome to the technical support center for 3,4-Bis(methoxycarbonyl)benzoic acid. This guide is designed for researchers, scientists, and drug development professionals who are encountering challenges with the aqueous solubility of this compound. We will move beyond simple protocols to explain the underlying chemical principles, enabling you to make informed decisions during your experiments.

Introduction: The Challenge of 3,4-Bis(methoxycarbonyl)benzoic acid

3,4-Bis(methoxycarbonyl)benzoic acid is a benzoic acid derivative whose structure presents a dual challenge for aqueous solubility. It possesses a hydrophilic, ionizable carboxylic acid group and two methoxycarbonyl (ester) groups that contribute to its lipophilic character and create potential stability issues.[1] Its poor solubility in neutral water is often due to strong intermolecular forces in its crystal lattice, a common issue for carboxylic acids.[2][3] This guide provides a systematic approach to overcoming these challenges while ensuring the chemical integrity of the molecule.

Section 1: Understanding the Molecule - Core Physicochemical Properties

A successful formulation strategy begins with a solid understanding of the molecule's properties. The key to manipulating the solubility of 3,4-Bis(methoxycarbonyl)benzoic acid lies in its functional groups.

Caption: Chemical structure of 3,4-Bis(methoxycarbonyl)benzoic acid.

Table 1: Key Physicochemical Properties of 3,4-Bis(methoxycarbonyl)benzoic acid

Property	Value / Description	Significance for Solubility
Molecular Formula	C₁₁H₁₀O₆[1]	Indicates a relatively small molecule with a high proportion of oxygen atoms.
Molecular Weight	238.19 g/mol [1]	Standard molecular weight for a small organic molecule.
Functional Groups	1x Carboxylic Acid, 2x Methyl Ester	The carboxylic acid is the primary handle for pH-based solubility enhancement. The esters introduce a risk of hydrolysis.
XLogP3 (Predicted)	1.1[1]	This value suggests a balance between hydrophilic and lipophilic character, predicting poor intrinsic aqueous solubility.
pKa (Predicted)	~2.5 - 4.0	The carboxylic acid is expected to have a pKa in the typical range for benzoic acids. Its parent, trimellitic acid, has pKa values of 2.52, 3.84, and 5.2.[4] This acidity is crucial for dissolution via pH modification.

Section 2: Frequently Asked Questions (FAQs)

This section addresses the most common initial queries from researchers.

Q1: Why is my 3,4-Bis(methoxycarbonyl)benzoic acid not dissolving in neutral water (pH 7)?

A: At neutral pH, the compound's carboxylic acid group (with a pKa likely below 5) is deprotonated, but its intrinsic solubility is very low. Carboxylic acids often form strong, stable hydrogen-bonded dimers in their solid crystal form.[2][3] The energy required for water molecules to break apart this stable crystal lattice is significant, leading to poor solubility even if the molecule has polar groups.[5]

Q2: I need to prepare a solution for a quick screening experiment. What is the fastest method?

A: The most direct method is pH adjustment . Add a dilute solution of a base, such as 0.1 M sodium hydroxide (NaOH), dropwise to a suspension of the compound in your aqueous medium. As the pH rises above the compound's pKa, the carboxylic acid is converted to its highly soluble carboxylate salt, and the compound will dissolve.[6][7] Crucial Caveat: Prepare this solution immediately before use, as the ester groups are susceptible to hydrolysis at elevated pH.

Q3: My experimental results are inconsistent when using solutions prepared with base. What is happening?

A: The most probable cause is the hydrolysis of the methyl ester groups .[8] In basic aqueous solutions, the ester functionalities can be cleaved, converting 3,4-Bis(methoxycarbonyl)benzoic acid into 3- or 4-carboxy-phthalic acid and ultimately trimellitic acid. This degradation changes the chemical identity of your compound, leading to unreliable experimental outcomes. The rate of hydrolysis increases with pH, temperature, and time.

Section 3: In-Depth Troubleshooting Guides

Follow these validated workflows to systematically address solubility issues while maintaining compound integrity.

Guide 1: Dissolution via pH Adjustment (Primary Method)

This method leverages the acidic nature of the carboxylic acid group and is the most effective way to dramatically increase aqueous solubility.

Scientific Principle: The solubility of an ionizable compound is governed by the pH of the solution relative to the compound's pKa.[9][10] By raising the pH above the pKa, the equilibrium shifts from the poorly soluble neutral acid (HA) to the highly soluble conjugate base (A⁻), as described by the Henderson-Hasselbalch equation.[10][11]

Caption: Workflow for dissolving 3,4-Bis(methoxycarbonyl)benzoic acid via pH adjustment.

Detailed Experimental Protocol:

• Preparation: Weigh the desired amount of 3,4-Bis(methoxycarbonyl)benzoic acid and add it to your target volume of aqueous medium (e.g., water, PBS) to form a slurry.

• Titration: While stirring vigorously, add a dilute solution of a strong base (e.g., 0.1 M or 1.0 M NaOH) drop by drop. Using a calibrated pH meter, monitor the pH of the suspension in real-time.

• Dissolution Point: Note the pH at which the last solid particles dissolve to yield a clear solution. This is your minimum dissolution pH.

• Final Adjustment: If necessary, adjust the pH to your final target value. Avoid overshooting to excessively high pH values.

• Immediate Use: Use the solution as soon as possible after preparation to minimize potential degradation. Storing stock solutions, especially at room temperature or for longer than a day, is not recommended.[12]

Self-Validation and Trustworthiness:

To ensure the integrity of your dissolved compound, perform a simple stability check. Analyze your freshly prepared solution using an appropriate method (e.g., HPLC, TLC). Compare this to an aliquot of the same solution that has been allowed to stand for the duration of your typical experiment. The appearance of new peaks or spots corresponding to more polar compounds (like the parent tricarboxylic acid) is a clear indicator of hydrolysis.[13]

Guide 2: Dissolution Using Water-Miscible Co-solvents

This method is an alternative when pH modification is not suitable for the experimental system (e.g., in cell-based assays or when pH must be strictly maintained).

Scientific Principle: Co-solvents are water-miscible organic solvents that, when added to water, reduce the overall polarity of the solvent system.[14] This "polarity tuning" makes the aqueous environment more favorable for dissolving compounds with significant lipophilic character, thereby increasing their solubility.[15]

Detailed Experimental Protocol:

• Stock Solution: First, dissolve the 3,4-Bis(methoxycarbonyl)benzoic acid in a minimal amount of a suitable, water-miscible organic solvent to create a concentrated stock solution.[12]

• Dilution: With vigorous stirring or vortexing, slowly add the concentrated stock solution dropwise into the final aqueous buffer. This "dribble-in" method helps prevent the compound from precipitating out of solution.

• Final Concentration: Ensure the final concentration of the co-solvent in your experiment is as low as possible (typically <1-5%) to avoid artifacts.

• Control Experiment: It is mandatory to run a parallel control experiment containing the same final concentration of the co-solvent without the compound. This accounts for any effects the solvent itself may have on your experimental system.

Table 2: Common Co-solvents for Pre-formulation Screening

Co-solvent	Typical Starting Concentration	Notes
Dimethyl Sulfoxide (DMSO)	1-5% v/v	Excellent solubilizing power. Can have biological effects.[12]
Ethanol (EtOH)	1-10% v/v	Less potent than DMSO but often better tolerated in biological systems.
Propylene Glycol (PG)	5-20% v/v	Common pharmaceutical excipient. Can increase viscosity.[15]
Polyethylene Glycol 400 (PEG 400)	5-20% v/v	A non-volatile and less toxic option.[15]

Section 4: Summary of Troubleshooting Strategies

Strategy	Principle	Advantages	Critical Limitations & Cautions
pH Adjustment	Ionization of the carboxylic acid to a soluble carboxylate salt above its pKa.[6]	High capacity (can achieve high concentrations), simple, uses common reagents.	High risk of ester hydrolysis at basic pH. Solutions are not stable and must be used immediately. May not be suitable for pH-sensitive experiments.
Co-solvency	Reduction of solvent polarity to better accommodate the solute.[14]	Avoids pH extremes, preserves the compound in its neutral form.	Lower solubilizing capacity than pH adjustment. The co-solvent can interfere with the experiment (e.g., biological assays). A solvent control is essential.

By understanding the interplay between the carboxylic acid and ester functional groups, researchers can successfully navigate the solubility and stability challenges of 3,4-Bis(methoxycarbonyl)benzoic acid, ensuring reliable and reproducible experimental results.

References

• Serajuddin, A. T. (2007). Salt formation to improve drug solubility. Advanced Drug Delivery Reviews, 59(7), 603-616. Available at: [Link]

• Al-Ghaban, F., & Al-Assadi, F. (2022). Improving the solubility and dissolution of poorly soluble drugs by salt formation and the consequent effect on mechanical properties. Aston Research Explorer. Available at: [Link]

• Patsnap. (2024). Overcoming Challenges in Carboxylic Acid Drug Formulations. Patsnap Eureka. Available at: [Link]

• PubChem. (n.d.). 3,4-Bis(methoxycarbonyl)benzoic acid. National Center for Biotechnology Information. Available at: [Link]

• Kauffman, G. B., & Lentsch, S. (1993). Dissolving Carboxylic Acids and Primary Amines on the Overhead Projector. Journal of Chemical Education, 70(3), 241. Available at: [Link]

• Taylor & Francis Online. (2011). Impact of the counterion on the solubility and physicochemical properties of salts of carboxylic acid drugs. Taylor & Francis Online. Available at: [Link]

• National Center for Biotechnology Information. (2012). Impact of the counterion on the solubility and physicochemical properties of salts of carboxylic acid drugs. PubMed. Available at: [Link]

• UNT Digital Library. (n.d.). Water-enhanced solubility of carboxylic acids in organic solvents and its applications to extraction processes. UNT Digital Library. Available at: [Link]

• Springwell Water. (2021). How to Treat Low pH Acidic Water Using a Calcite pH Neutralizer System. Springwell Water Systems. Available at: [Link]

• ResearchGate. (2023). Formulation strategies for poorly soluble drugs. ResearchGate. Available at: [Link]

• Springer. (n.d.). Formulating Poorly Water Soluble Drugs. AAPS Advances in the Pharmaceutical Sciences Series. Available at: [Link]

• National Center for Biotechnology Information. (2023). Solubilization techniques used for poorly water-soluble drugs. PMC. Available at: [Link]

• National Center for Biotechnology Information. (2023). Application of cosolvency and cocrystallization approach to enhance acyclovir solubility. PMC. Available at: [Link]

• National Center for Biotechnology Information. (2012). Systematic Study of Effects of Structural Modifications on the Aqueous Solubility of Drug-like Molecules. PMC. Available at: [Link]

• ScienceDirect. (2019). Solvent developments for liquid-liquid extraction of carboxylic acids in perspective. ScienceDirect. Available at: [Link]

• PubChem. (n.d.). 3-(Methoxycarbonyl)benzoic acid. National Center for Biotechnology Information. Available at: [Link]

• Digital Analysis Corp. (n.d.). pH Adjustment and Neutralization, the basics. pH Adjustment. Available at: [Link]

• ResearchGate. (2015). How to adjust pH of the solution from 6 to 7.4? ResearchGate. Available at: [Link]

• Kiper, R. A. (n.d.). trimellitic acid. Chemical Database. Available at: [Link]

• Khan Academy. (n.d.). pH and solubility. Khan Academy. Available at: [Link]

• ResearchGate. (2016). The Effect of Co-solvent on the Solubility of a Sparingly Soluble Crystal of Benzoic Acid. ResearchGate. Available at: [Link]

• OECD. (2002). TRIMELLITIC ANHYDRIDE & TRIMELLITIC ACID. OECD SIDS. Available at: [Link]

• International Journal of Medical Science and Dental Research. (2022). Techniques for Improving Solubility. IJMSDR. Available at: [Link]

• International Journal of Advance Engineering and Research Development. (2017). Study on Extraction of Carboxylic Acid Using Solvent Extraction. IJAERD. Available at: [Link]

• Reddit. (2019). Isolation of a Carboxylic acid. r/chemhelp. Available at: [Link]

• NIST. (n.d.). Benzoic acid, 3,4-dimethoxy-, methyl ester. NIST WebBook. Available at: [Link]

• Wikipedia. (n.d.). Trimellitic acid. Wikipedia. Available at: [Link]

• The Pharma Innovation. (2023). Solubility enhancement techniques: A comprehensive review. The Pharma Innovation Journal. Available at: [Link]

• Organic Chemistry Data. (n.d.). Equilibrium pKa Table (DMSO Solvent and Reference). University of Wisconsin-Madison. Available at: [Link]

• Reddit. (2023). Why is 4-methoxybenzoic acid so insoluble in water (0.3g/L) vs phenol (83g/L) if it has more polar groups per carbon? r/OrganicChemistry. Available at: [Link]

• PubChemLite. (n.d.). 3-methoxy-4-(methoxycarbonyl)benzoic acid. PubChemLite. Available at: [Link]

• Rasayan Journal of Chemistry. (2012). SYNTHESIS AND ANTIBACTERIAL ACTIVITY OF NOVEL 3- HYDROXY BENZOIC ACID HYBRID DERIVATIVES [PART II]. Rasayan J. Chem. Available at: [Link]

• National Institute of Standards and Technology. (1951). Preparation of benzoic acid of high purity. Journal of Research of the National Bureau of Standards. Available at: [Link]

• PubChem. (n.d.). Trimellitic acid. National Center for Biotechnology Information. Available at: [Link]

• Organic Chemistry Portal. (n.d.). Synthesis of carboxylic acids by hydrolysis or deprotection. Organic Chemistry Portal. Available at: [Link]

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Technical Support Center: Purification of 3,4-Bis(methoxycarbonyl)benzoic Acid Synthesis Byproducts

Welcome to the Advanced Technical Support Center. This guide is engineered for researchers, process chemists, and drug development professionals tasked with isolating 3,4-bis(methoxycarbonyl)benzoic acid (CAS 54699-35-3) from complex esterification mixtures.

Synthesizing this specific diester typically involves the selective esterification of trimellitic anhydride with methanol. However, due to competing reaction pathways, this process invariably generates a matrix of byproducts, including fully esterified triesters, under-esterified monoesters, and closely related regioisomers[1]. This guide provides field-proven, mechanistically grounded troubleshooting strategies to achieve >98% purity.

Purification Workflow Architecture

The following diagram maps the logic of our self-validating purification system, exploiting differences in pKa, polarity, and crystal lattice energy to systematically eliminate byproducts.

Workflow for the isolation of 3,4-bis(methoxycarbonyl)benzoic acid from esterification byproducts.

Quantitative Separation Matrix

To design an effective separation protocol, we must first quantify the physicochemical differences between the target and its byproducts. The table below summarizes the causality behind each separation strategy.

Compound	Structure Type	Free -COOH	Approx. pKa	Relative Polarity	Separation Strategy
Trimethyl trimellitate	Triester	0	N/A	Low	Remains in organic phase during pH 8 extraction
3,4-Bis(methoxycarbonyl)benzoic acid	Diester (Target)	1	~3.5	Medium	Partitions to aqueous phase at pH 8; crystallizes
2,4-Bis(methoxycarbonyl)benzoic acid	Diester (Isomer)	1	~3.5	Medium	Removed via selective crystallization
4-(Methoxycarbonyl)phthalic acid	Monoester	2	~2.9, 4.5	High	Removed via reverse-phase chromatography
Trimellitic acid	Triacid	3	~2.5, 3.8	Very High	Removed in initial aqueous workup

Troubleshooting Guides & FAQs

Issue 1: Severe Contamination with Trimethyl Trimellitate

Q: My synthetic yield is acceptable, but NMR indicates the product is heavily contaminated with the fully esterified byproduct, trimethyl trimellitate. How do I remove this without running a massive silica column?

The Science (Causality): Trimethyl trimellitate is a neutral molecule lacking ionizable protons. In contrast, the target compound,[2], contains a free carboxylic acid at the C1 position[3]. By treating the mixture with a mild aqueous base (pH ~8), the target's carboxylic acid is deprotonated, forming a highly water-soluble sodium salt. The neutral triester cannot ionize and remains trapped in the organic phase.

Solution: Implement Protocol A (Scalable Acid-Base Extraction) . Do not use strong bases like NaOH, as they will hydrolyze the delicate methyl ester groups, reverting your product back to [4].

Issue 2: Presence of Persistent Regioisomers

Q: After acid-base extraction, LC-MS shows a single mass peak for the diester, but 1 H-NMR reveals a mixture of regioisomers. How can I isolate the 3,4-dimethyl ester from the 2,4-dimethyl ester?

The Science (Causality): The esterification of trimellitic anhydride with methanol often yields a mixture of regioisomers because the anhydride ring can open at either carbonyl carbon[1]. Because both the 3,4- and 2,4-isomers possess exactly one free carboxylic acid, their pKa values are nearly identical, making acid-base extraction useless for their separation. However, the 3,4-isomer has a different hydrogen-bonding geometry than the 2,4-isomer, leading to distinct crystal lattice energies and differential solubility in non-polar solvents.

Solution: Implement Protocol B (Selective Crystallization) . A binary solvent system of Toluene and Ethyl Acetate forces the target to crystallize while retaining the more soluble 2,4-isomer in the mother liquor.

Issue 3: Streaking on Normal-Phase TLC

Q: I am detecting highly polar impurities that streak severely on normal-phase TLC (Silica gel, Hexanes/EtOAc). What are they, and how do I remove them?

The Science (Causality): These are under-esterified byproducts: monoesters or unreacted trimellitic acid[4]. Because they contain multiple free carboxylic acid groups, they bind irreversibly to the active silanol groups on normal-phase silica, causing severe tailing.

Solution: Abandon normal-phase chromatography for these specific impurities. Instead, utilize Reverse-Phase Flash Chromatography (C18). Use a mobile phase of Water and Acetonitrile spiked with 0.1% Formic Acid. The formic acid suppresses the ionization of the carboxylic acid groups, ensuring sharp peaks and baseline resolution. The highly polar monoesters will elute rapidly, well before your target diester.

Step-by-Step Methodologies

Protocol A: Scalable Acid-Base Extraction (Triester Removal)

This protocol isolates acidic components from neutral triesters.

• Dissolution: Dissolve the crude esterification mixture in Ethyl Acetate (EtOAc) at a ratio of 10 mL per gram of crude material.

• Basic Wash: Transfer to a separatory funnel and wash with 5% aqueous NaHCO3​ (3 x 5 mL/g). Vigorously vent the funnel, as CO2​ gas will evolve.

• Phase Separation: Separate the aqueous layer (containing the target sodium salt) and retain it.

• Validation Checkpoint 1 (Self-Validation): Before discarding the organic layer, spot it on a normal-phase TLC plate (Hexanes/EtOAc 7:3). The target diester should be completely absent (no UV-active spot at Rf​ ~0.3). If a spot remains, perform an additional NaHCO3​ wash.

• Acidification: Carefully acidify the combined aqueous layers using 1M HCl until the pH reaches 2.0. The solution will become turbid as the free acid precipitates.

• Recovery: Extract the turbid aqueous layer with fresh EtOAc (3 x 5 mL/g). Dry the combined organic layers over anhydrous Na2​SO4​ , filter, and concentrate in vacuo.

Protocol B: Selective Crystallization (Regioisomer Resolution)

This protocol separates the 3,4-dimethyl ester from the 2,4-dimethyl ester.

• Dissolution: Dissolve the crude diester mixture from Protocol A in a minimum volume of boiling Ethyl Acetate.

• Anti-Solvent Addition: Slowly add Toluene dropwise to the boiling solution until it becomes slightly cloudy (approximate ratio is 20:80 EtOAc:Toluene).

• Clarification: Add 1-2 drops of EtOAc just until the solution clears, then remove from heat.

• Controlled Cooling: Allow the flask to cool slowly to room temperature undisturbed to promote the growth of large, pure crystals. Once at room temperature, chill in an ice bath for 2 hours to maximize thermodynamic yield.

• Filtration: Filter the crystals under vacuum and wash with ice-cold Toluene.

• Validation Checkpoint 2 (Self-Validation): Analyze the isolated crystals via 1 H-NMR (in DMSO- d6​ ). The 3,4-dimethyl ester will display a distinct splitting pattern (typically a doublet and a doublet of doublets) compared to the 2,4-isomer, which exhibits an isolated aromatic proton singlet. The complete absence of this singlet validates the isomeric purity of your batch.

References

• National Center for Biotechnology Information. "3,4-Bis(methoxycarbonyl)benzoic acid | C11H10O6 | CID 610016". PubChem.[Link]

• Chemsrc. "1,2,4-Benzenetricarboxylic acid | CAS#:54699-35-3". chemsrc.com. [Link]

• Cosmetic Ingredient Review (CIR). "Safety assessment of trialkyl trimellitates as used in cosmetics". cir-safety.org.[Link]

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• 4. 1,2,4-Benzenetricarboxylic acid | CAS#:54699-35-3 | Chemsrc [chemsrc.com]

Technical Support Center: Resolving HPLC Peak Tailing for 3,4-Bis(methoxycarbonyl)benzoic Acid

Welcome to the Advanced Chromatography Support Center. This guide is specifically engineered for research scientists and drug development professionals struggling with asymmetrical peak shapes when analyzing 3,4-Bis(methoxycarbonyl)benzoic acid .

Unlike rigid templates, this guide is structured as a dynamic, self-validating troubleshooting matrix. We will explore the exact chemical causality behind the tailing of this specific analyte, provide a visual diagnostic workflow, and deliver field-proven, step-by-step protocols to achieve a USP Tailing Factor ( Tf​ ) of ≤1.2 .

Section 1: Mechanistic Q&A (The "Why")

Q1: Why does 3,4-Bis(methoxycarbonyl)benzoic acid exhibit severe peak tailing compared to neutral aromatic compounds? A: The tailing of this compound is driven by its specific molecular architecture. It contains a free carboxylic acid group and two electron-withdrawing methyl ester groups. These ester groups lower the pKa​ of the benzoic acid moiety to approximately 3.2–3.5. If your mobile phase pH is not strictly controlled, the compound falls victim to two primary tailing mechanisms:

• Partial Ionization (The pKa​ Trap): If your mobile phase pH is between 3.0 and 5.0, the compound exists in a dynamic equilibrium between its neutral (protonated) and anionic (deprotonated) states. Because these two states partition differently into the stationary phase, the peak broadens and tails .

• Silanophilic Interactions: Even in a fully protonated state, the electron-rich oxygen atoms of the carboxylic acid can undergo strong hydrogen bonding with ionized, unendcapped silanol groups ( −Si−O− ) on the silica surface. Recent applications of the Hydrophobic Subtraction Model (HSM) confirm that differential interactions with vicinal silanol pairs are a primary driver of peak tailing for carboxylic acids .

Q2: How do I know if the tailing is caused by my column chemistry or a physical plumbing issue in my HPLC? A: You must use a self-validating diagnostic test. Chemical tailing (acid-base interactions) only affects specific ionizable analytes. Physical tailing (e.g., dead volume, a collapsed column bed, or poorly seated PEEK fittings) affects all peaks equally. By injecting a neutral, non-ionizable marker (like toluene or uracil), you can instantly isolate the root cause. If the neutral compound does not tail, your plumbing is fine, and the issue is purely chemical .

Section 2: Diagnostic Workflow

Follow this logical decision tree to isolate and resolve the root cause of your peak tailing.

Diagnostic workflow for isolating physical vs. chemical causes of HPLC peak tailing.

Section 3: Step-by-Step Troubleshooting Protocols

Every protocol below is designed as a self-validating system . You will not proceed to the next step until the current step's built-in control confirms the system state.

Protocol 1: The Neutral Marker Validation Test

Purpose: To definitively rule out extra-column volume or column degradation.

• Prepare the Marker: Spike your 3,4-Bis(methoxycarbonyl)benzoic acid sample with 1μL/mL of Toluene (for UV detection at 254 nm).

• Inject: Run your standard gradient or isocratic method.

• Validate: Calculate the USP Tailing Factor ( Tf​ ) for both peaks at 5% peak height.

  • Outcome A: If Toluene Tf​>1.5 , stop. You have a physical void. Replace the column or re-make your PEEK tubing connections.

  • Outcome B: If Toluene Tf​≤1.1 but your analyte tails, proceed to Protocol 2. The issue is chemical.

Protocol 2: Mobile Phase pH Suppression

Purpose: To force the carboxylic acid into a single, fully protonated state and neutralize surface silanols.

• Formulate Aqueous Phase: Prepare Mobile Phase A using HPLC-grade water with 0.1% v/v Trifluoroacetic Acid (TFA) . This will drop the pH to approximately 2.0, which is >1 pH unit below the analyte's pKa​ .

• Formulate Organic Phase: Prepare Mobile Phase B using Acetonitrile with 0.1% v/v TFA to prevent baseline drift during gradients.

• Validate: Inject the sample. If the Tf​ drops below 1.2, the method is validated. If tailing persists, the silica matrix itself is highly active. Proceed to Protocol 3.

Protocol 3: Stationary Phase Upgrade & Competitive Masking

Purpose: To eliminate trace-metal interactions and block vicinal silanols.

• Column Selection: Ensure you are using a Type B high-purity silica column. Older "Type A" silica contains trace metals (iron, aluminum) that act as strong ion-exchange sites for carboxylic acids . Alternatively, use a polar-embedded C18 column designed to shield silanols.

• Competitive Masking: If using a standard C18, add 1% Acetic Acid to the mobile phase. Acetic acid acts as a structural mimic, competitively binding to the active silanol sites and blocking the 3,4-Bis(methoxycarbonyl)benzoic acid from interacting with them .

Section 4: Quantitative Performance Benchmarks

The following table summarizes expected quantitative improvements when applying the protocols above to 3,4-Bis(methoxycarbonyl)benzoic acid.

System Condition	Mobile Phase Additive	Stationary Phase Type	USP Tailing Factor ( Tf​ )	Causality / Diagnosis
Baseline (Poor)	None (Neutral pH)	Type A C18 (Non-endcapped)	2.85	Severe partial ionization & metal/silanol binding.
Intermediate	0.1% Formic Acid (pH ~2.7)	Type A C18 (Non-endcapped)	1.70	Ionization suppressed, but silanophilic interactions remain active.
Improved	0.1% Formic Acid (pH ~2.7)	Type B C18 (Endcapped)	1.25	High-purity silica reduces metal interactions; endcapping shields silanols.
Optimized	0.1% TFA (pH ~2.0)	Type B C18 (Endcapped)	1.05	Complete protonation of analyte and maximal suppression of silanols.

Section 5: Advanced FAQs

Q3: I adjusted the pH to 2.0 using TFA, and I am using a modern Type B column, but I still see a tailing factor of 1.4. What is the next mechanistic step? A: Check your sample diluent. A severe mismatch between the injection solvent and the mobile phase causes "volume overload" or "solvent tailing." If your mobile phase is 90% aqueous, but your sample is dissolved in 100% Methanol or Acetonitrile, the analyte will travel rapidly through the column head before partitioning, smearing the peak. Solution: Dilute your sample in a solvent that matches the initial mobile phase conditions (e.g., 90:10 Water:MeCN).

Q4: Can I use phosphate buffer instead of TFA? A: Yes. A 20 mM Potassium Phosphate buffer adjusted to pH 2.5 with phosphoric acid is highly effective at masking silanol interactions and providing high buffer capacity. However, phosphate buffers are strictly incompatible with LC-MS . If you are transferring this method to a mass spectrometer, you must stick to volatile additives like TFA or Formic Acid.

References

• Mechanistic studies to understand peak tailing due to sulfinic acid- and carboxylic acid-silanophilic interactions in reversed-phase liquid chromatography Source: PubMed (Journal of Chromatography A) URL:[Link]

• HPLC Peak Tailing Source: Axion Analytical Labs URL:[Link]

• Peak Tailing In Chromatography: Troubleshooting Basics Source: GMP Insiders URL:[Link]

• Understanding HPLC Peak Tailing (LC Troubleshooting) Source: Scribd (Originally published in LCGC by John W. Dolan) URL:[Link]

Optimizing reaction temperature for 3,4-Bis(methoxycarbonyl)benzoic acid derivatives

Welcome to the Technical Support Center for 3,4-Bis(methoxycarbonyl)benzoic acid (also known as dimethyl trimellitate). As a Senior Application Scientist, I have designed this guide to address the specific thermodynamic and kinetic challenges researchers face when working with this highly functionalized building block.

Because this molecule contains both a reactive free carboxylic acid at the C1-position and two methyl ester groups at the C3- and C4-positions [1], controlling the reaction temperature is the single most critical factor in preventing unwanted transesterification, hydrolysis, or thermal degradation.

I. Frequently Asked Questions (FAQs)

Q1: Why is precise temperature control critical when modifying 3,4-Bis(methoxycarbonyl)benzoic acid? A1: The molecule's dual functionality creates competing reaction pathways. The free C1-carboxylic acid is intended for targeted activation (e.g., amidation or esterification). However, if the temperature exceeds 60 °C, the thermal energy surpasses the activation barrier for the C3 and C4 methoxycarbonyl groups. This leads to nucleophilic attack on the esters, resulting in transesterification or the formation of trimethyl trimellitate (TMT) [2].

Q2: What is the optimal temperature range for coupling the free carboxylic acid without disturbing the ester groups? A2: For C1-activation using standard coupling reagents (e.g., HATU, EDC/NHS), the optimal temperature is 0 °C for activation and 20 °C to 25 °C for propagation . Operating strictly within this kinetic window ensures that the free acid reacts rapidly while the methoxycarbonyl groups remain thermodynamically stable and inert.

Q3: Can I use elevated temperatures to force a sluggish amidation reaction? A3: No. Heating the reaction above 60 °C will not selectively accelerate amidation; instead, it will trigger the esterification of the remaining free carboxylic groups, leading to a complete loss of selectivity between the target amide and the esterified byproducts [2].

II. Troubleshooting Guide

Issue 1: High levels of Trimethyl Trimellitate (TMT) detected in the final product.

• Symptom: LC-MS analysis shows a major peak at m/z 253[M+H]⁺ (corresponding to TMT, MW 252.2 g/mol ) instead of your desired functionalized product.

• Root Cause: The reaction temperature exceeded the kinetic threshold (>60 °C) in the presence of an alcohol or catalyst, providing sufficient energy for the free acid to over-esterify [2].

• Resolution: Lower the primary reaction temperature to 25 °C. If mild heating is absolutely required for reagent solubility, do not exceed 60 °C and strictly limit the reaction time to a maximum of 20 minutes to prevent the thermodynamic product (TMT) from dominating [2].

Issue 2: Hydrolysis of methoxycarbonyl groups during aqueous workup.

• Symptom: Appearance of mono-methyl esters or free 1,2,4-benzenetricarboxylic acid (trimellitic acid) in the post-workup NMR.

• Root Cause: The reaction was quenched or washed using highly alkaline aqueous solutions at room temperature or higher. Esters are highly susceptible to base-catalyzed hydrolysis when thermal energy is present.

• Resolution: Pre-chill all aqueous quench solutions (e.g., saturated NH₄Cl) to <5 °C. Maintain the internal temperature of the separatory funnel below 20 °C during the entire extraction process.

III. Quantitative Data: Thermodynamic Profiling

The following table summarizes the causal relationship between reaction temperature and product selectivity during C1-activation.

Reaction Temperature (°C)	Target C1-Product Yield (%)	TMT Byproduct (%)	Hydrolyzed Byproduct (%)	Mechanistic Causality
0 to 25	> 95	< 1	< 1	Kinetic control strictly favors C1-activation; ester groups lack the energy to react.
60	82	12	2	Increased thermal energy initiates mild transesterification and over-esterification.
80	55	35	5	Activation energy for ester nucleophilic attack is surpassed; selectivity drops.
100	< 30	> 60	8	Complete loss of selectivity; the thermodynamic product (TMT) dominates [2].

IV. Self-Validating Experimental Protocol

To ensure trustworthiness and reproducibility, the following protocol for Selective C1-Amidation is designed as a self-validating system. It includes built-in analytical checkpoints to verify the integrity of the intermediate before proceeding.

Step 1: Dissolution and Baseline Check

• Action: Dissolve 1.0 equivalent of 3,4-Bis(methoxycarbonyl)benzoic acid in anhydrous DMF (0.2 M concentration).

• Validation Check: Take a 10 µL aliquot, dilute in MeCN, and run a baseline LC-MS to confirm the absence of pre-existing TMT (target mass: 238.2 g/mol ) [1].

Step 2: Thermal Equilibration

• Action: Submerge the reaction flask in an ice-water bath. Stir for 10 minutes until the internal temperature stabilizes at exactly 0 °C.

• Causality: Chilling the environment suppresses the nucleophilicity of the methoxycarbonyl groups, isolating reactivity to the C1-acid.

Step 3: C1-Activation

• Action: Add 1.1 equivalents of HATU and 2.0 equivalents of DIPEA. Stir for exactly 15 minutes at 0 °C.

• Validation Check: Quench a 10 µL aliquot in methanol and analyze via TLC/LC-MS. You should observe the complete consumption of the starting material and the formation of the active ester intermediate. Do not proceed if starting material remains.

Step 4: Nucleophilic Addition

• Action: Add 1.1 equivalents of your target amine dropwise over 5 minutes. Remove the ice bath and allow the reaction to naturally warm to 20–25 °C. Stir for 2 hours.

• Causality: The active ester is highly reactive and will couple with the amine at room temperature. Forcing the temperature higher here would only degrade the active ester.

Step 5: Temperature-Controlled Quench

• Action: Cool the mixture back to 5 °C. Quench by adding cold (4 °C) saturated aqueous NH₄Cl. Extract with cold ethyl acetate.

• Causality: Using a cold, mildly acidic buffer prevents the base-catalyzed hydrolysis of the C3/C4 methyl esters that would otherwise occur during a standard room-temperature workup.

V. Reaction Logic & Workflow Visualization

The following logic tree dictates the temperature optimization pathways based on your target modification and byproduct analysis.

Workflow for temperature optimization and byproduct troubleshooting in dimethyl trimellitate synthesis.

VI. References

• PubChem . "3,4-Bis(methoxycarbonyl)benzoic acid | C11H10O6 | CID 610016". National Center for Biotechnology Information. [Link]

• ACS Omega . "Simultaneous Determination by Selective Esterification of Trimellitic, Phthalic, and Maleic Anhydrides in the Presence of Respective Acids". American Chemical Society.[Link]

Technical Support Center: Metal Impurity Remediation for 3,4-Bis(methoxycarbonyl)benzoic acid

Welcome to the Advanced Technical Support Center for process chemists and drug development professionals. This guide provides authoritative troubleshooting, causality analysis, and self-validating protocols for removing trace transition metals (e.g., Palladium, Ruthenium, Platinum) from 3,4-Bis(methoxycarbonyl)benzoic acid (CAS: 54699-35-3).

Regulatory agencies (FDA, EMA) strictly enforce the ICH Q3D guidelines, which mandate that elemental impurities in Active Pharmaceutical Ingredients (APIs) be controlled to Permitted Daily Exposure (PDE) limits, often requiring metal concentrations to be reduced to <10 ppm[1][2]. However, the unique structural motifs of 3,4-Bis(methoxycarbonyl)benzoic acid present specific chemical challenges during purification.

Process Visualization

Workflow for trace metal scavenging from acidic API intermediates.

Troubleshooting Guides & FAQs

Q1: Why is my API yield dropping by >30% after applying standard silica-based metal scavengers?

Symptom: After treating the crude 3,4-Bis(methoxycarbonyl)benzoic acid with a metal scavenger and filtering, a massive loss of product mass is observed. Mechanistic Causality: 3,4-Bis(methoxycarbonyl)benzoic acid contains a free carboxylic acid moiety (pKa ~4.0). Many standard metal scavengers (such as SiliaMetS Amine or WAX) utilize basic primary amines or ethylenediamine functional groups to bind metals[3]. When these basic scavengers are introduced to your acidic API, a rapid acid-base reaction occurs. The API forms a salt with the silica matrix and is inadvertently filtered out of the solution alongside the metal. Actionable Fix: Immediately cease the use of amine-functionalized or basic scavengers. Switch to neutral or slightly acidic functionalized silicas, such as Silica-Thiol (Si-Thiol) or Silica-Thiourea, which possess excellent affinity for soft metals (Pd, Ru) without sequestering acidic APIs[3][4].

Q2: Why do Palladium (Pd) and Ruthenium (Ru) levels remain above 50 ppm despite using 10 equivalents of Si-Thiol?

Symptom: Standard room-temperature scavenging fails to bring metal levels below the ICH Q3D threshold of <10 ppm. Mechanistic Causality: The target molecule features a free carboxylic acid and two adjacent methoxycarbonyl (ester) groups. This creates a multidentate, oxygen-rich chelating environment. Transition metals like Ru and Pd can become "kinetically trapped" within this coordination sphere. At room temperature, the thermodynamic stability of the API-metal complex prevents the metal from transferring to the scavenger, even if the scavenger has a higher theoretical affinity[5]. Actionable Fix: Introduce kinetic energy to unlock the complex. Heating the scavenging mixture to 60–70 °C for 2–4 hours overcomes the activation energy barrier, allowing the thermodynamic preference of the Si-Thiol scavenger to drive the metal transfer[5].

Thermodynamic competition between API chelation and silica-thiol scavengers.

Q3: Can I use activated carbon instead of functionalized silica to save costs?

A: Yes, but with caveats. Activated carbon (e.g., Darco KB-B) is a proven, cost-effective method for palladium reduction in late-stage API synthesis[5]. However, because carbon relies on physical adsorption rather than targeted chemisorption, it often requires higher loadings (up to 50% w/w) and can lead to non-specific adsorption of your API, resulting in a 10–15% yield loss[4][5]. It is best used as a first-pass bulk purge before a polishing step with Si-Thiol.

Quantitative Data & Scavenger Selection

To ensure compliance with ICH Q3D guidelines, the final metal content must be evaluated against the Permitted Daily Exposure (PDE) limits based on the drug's route of administration[2].

Table 1: ICH Q3D PDE Limits for Common Catalytic Metals (Class 2B)[2]

Element	ICH Class	Oral PDE (µ g/day )	Parenteral PDE (µ g/day )	Inhalation PDE (µ g/day )
Palladium (Pd)	2B	100	10	1
Ruthenium (Ru)	2B	100	10	1
Platinum (Pt)	2B	108	10.8	1.08

Table 2: Scavenger Compatibility Matrix for 3,4-Bis(methoxycarbonyl)benzoic acid

Scavenger Type	Functional Group	Affinity (Pd/Ru)	API Recovery	Recommendation
Si-Thiol	-SH	Excellent	>95%	Highly Recommended [3][4]
Activated Carbon	Porous Network	Good (Pd only)	85-90%	Viable for bulk purge[5]
Si-Thiourea	-NH-CS-NH-	Excellent (Ru)	>90%	Recommended for Ru[4]
Si-Amine / WAX	-NH₂ (Basic)	Good	<50%	DO NOT USE (Forms salt)

Self-Validating Experimental Protocol: Kinetic-Assisted Metal Scavenging

This protocol is engineered as a self-validating system . By incorporating specific analytical checkpoints, the methodology proves its own efficacy and prevents downstream failures.

Materials Required:

• Crude 3,4-Bis(methoxycarbonyl)benzoic acid (containing Pd or Ru impurities).

• Silica-Thiol (Si-Thiol) scavenger (e.g., SiliaMetS Thiol or Biotage Si-Thiol)[3][4].

• Solvent: Ethyl Acetate (EtOAc) or Tetrahydrofuran (THF).

• Celite pad for filtration.

Step 1: Dissolution and Baseline Quantification (Validation Checkpoint 1)

• Dissolve the crude API in EtOAc (10 mL per gram of API). Ensure complete dissolution.

• Validation: Withdraw a 100 µL aliquot, evaporate to dryness, and digest in HNO₃ for ICP-MS analysis.

  • Causality: Establishing the exact baseline metal concentration (e.g., 800 ppm) allows you to calculate the precise stoichiometric equivalents of scavenger required, preventing costly over-usage.

Step 2: Scavenger Addition (Thermodynamic Displacement)

• Based on the ICP-MS baseline, add 5 to 10 molar equivalents of Si-Thiol scavenger relative to the metal content. (If baseline is unknown, a standard loading of 10% w/w relative to the API is a safe starting point).

• Stir the suspension gently to ensure uniform dispersion.

Step 3: Thermal Incubation (Kinetic Unlocking)

• Heat the reaction mixture to 60 °C under continuous stirring.

• Maintain temperature for 4 hours.

• Validation Checkpoint 2: At the 2-hour and 4-hour marks, filter a 100 µL micro-aliquot and analyze via ICP-MS.

  • Causality: If the metal concentration drops from 800 ppm to 15 ppm at 2 hours, and remains at 15 ppm at 4 hours, thermodynamic equilibrium has been reached. The process is validated and can be cooled.

Step 4: Filtration and Washing

• Cool the mixture to room temperature.

• Filter the suspension through a tightly packed Celite pad to remove the metal-bound silica.

• Wash the filter cake with 2 x 2 volumes of EtOAc to ensure all residual API is flushed through the pad.

Step 5: Mass Balance and Final Validation (Validation Checkpoint 3)

• Concentrate the filtrate under reduced pressure to isolate the purified 3,4-Bis(methoxycarbonyl)benzoic acid.

• Weigh the isolated product.

• Validation:

  • Mass Recovery: Must be >90%. If lower, investigate potential precipitation issues or verify that a basic scavenger was not accidentally used.

  • ICP-MS: Metal content must be <10 ppm, confirming compliance with ICH Q3D limits[1][2].

References

• Resins as Scavengers to Control the Metal Impurities in Active Pharmaceutical Ingredients (APIs) . Crimson Publishers. 1

• Guideline for Elemental Impurities Q3D(R2) . International Council for Harmonisation (ICH) / Federal Register.6

• New Applications of Ruthenium Scavenging . Biotage. 4

• Solutions for scavenging of metal and organic impurities . Chemie Brunschwig. 3

• Palladium Extraction Following Metal-Catalyzed Reactions: Recent Advances and Applications in the Pharmaceutical Industry . Organic Process Research & Development - ACS Publications. 5

Sources

• 1. crimsonpublishers.com [crimsonpublishers.com]
• 2. database.ich.org [database.ich.org]
• 3. chemie-brunschwig.ch [chemie-brunschwig.ch]
• 4. biotage.com [biotage.com]
• 5. pubs.acs.org [pubs.acs.org]
• 6. Federal Register :: Q3D(R2)-Guideline for Elemental Impurities; International Council for Harmonisation; Guidance for Industry; Availability [federalregister.gov]

Reference Data & Comparative Studies

FTIR spectra comparison of 3,4-Bis(methoxycarbonyl)benzoic acid and its isomers

As a Senior Application Scientist, one of the most critical challenges in materials chemistry and drug development is the unequivocal analytical differentiation of positional isomers. Compounds like 3,4-bis(methoxycarbonyl)benzoic acid and its structural analog 3,5-bis(methoxycarbonyl)benzoic acid are vital building blocks in the synthesis of supramolecular organic frameworks (SOFs) and active pharmaceutical ingredients[1].

While mass spectrometry can confirm their identical molecular weights ( C11​H10​O6​ ), it cannot easily resolve their spatial geometry. Fourier Transform Infrared (FTIR) spectroscopy bridges this gap. By analyzing the vibrational mechanics of these molecules, we can establish a self-validating diagnostic profile based on steric hindrance and aromatic substitution patterns.

Mechanistic Causality: Why Do the Spectra Differ?

To move beyond rote spectral matching, we must understand the physical chemistry driving the vibrational shifts between these two isomers.

The Ortho-Effect and Carbonyl Deconjugation

Both isomers contain two ester groups (-COOCH₃) and one carboxylic acid group (-COOH). However, their spatial arrangement dictates their electronic environment:

• 3,4-Isomer (1,2,4-Trisubstituted): The methoxycarbonyl groups at positions 3 and 4 are ortho to each other. This proximity creates severe steric clash, forcing the carbonyl planes to rotate out of coplanarity with the aromatic ring. This loss of π -conjugation increases the localized double-bond character of the ester C=O bond, shifting its stretching frequency to a higher wavenumber (typically ~1735–1740 cm⁻¹).

• 3,5-Isomer (1,3,5-Trisubstituted): The ester groups are meta to each other. Without adjacent steric hindrance, they remain highly coplanar with the benzene ring. The extended conjugation weakens the C=O bond slightly, shifting the ester stretch to a lower frequency (~1725–1730 cm⁻¹).

Aromatic C-H Out-of-Plane (OOP) Bending

The "fingerprint region" (900–650 cm⁻¹) is the definitive diagnostic tool for aromatic substitution patterns, driven by the out-of-plane bending of the ring's hydrogen atoms[2]. The frequency depends entirely on the number of adjacent (coupled) hydrogen atoms:

• 3,4-Isomer: Features two adjacent hydrogens (positions 5 and 6) and one isolated hydrogen (position 2). This 1,2,4-substitution pattern reliably produces two distinct OOP bands: one at 800–850 cm⁻¹ and another at 860–900 cm⁻¹ [3].

• 3,5-Isomer: Features three isolated hydrogens (positions 2, 4, and 6) with no ortho-coupling. This 1,3,5-substitution pattern yields a strong band at 660–700 cm⁻¹ and a secondary band at 830–900 cm⁻¹ [3].

Quantitative Spectral Comparison

The following table synthesizes the expected quantitative FTIR data, providing a direct comparison of the vibrational modes for both isomers.

Vibrational Mode	3,4-Bis(methoxycarbonyl)benzoic acid	3,5-Bis(methoxycarbonyl)benzoic acid	Mechanistic Rationale
O-H Stretch (Acid)	2500–3300 cm⁻¹ (Broad)	2500–3300 cm⁻¹ (Broad)	Strong intermolecular hydrogen bonding in solid-state dimers[4].
C=O Stretch (Ester)	~1735–1740 cm⁻¹	~1725–1730 cm⁻¹	Steric inhibition of resonance in the 3,4-isomer increases C=O bond order.
C=O Stretch (Acid)	~1680–1700 cm⁻¹	~1680–1700 cm⁻¹	Highly conjugated and H-bonded carboxylic acid carbonyl.
Aromatic C=C Stretch	~1500, 1600 cm⁻¹	~1500, 1600 cm⁻¹	Skeletal ring vibrations; relatively consistent across isomers[3].
C-H OOP Bending	800–850 & 860–900 cm⁻¹	660–700 & 830–900 cm⁻¹	1,2,4-substitution (adjacent + isolated H) vs. 1,3,5-substitution (isolated H)[3].

Self-Validating Experimental Protocol

To ensure trustworthiness and reproducibility, the following protocol employs a self-validating system for solid-state FTIR analysis.

Phase 1: System Suitability & Validation

• Optical Bench Verification: Prior to sample analysis, validate the optical path using a 1.5 mil polystyrene reference standard. Confirm that the diagnostic aromatic C=C stretch at 1601 cm⁻¹ is detected within ±1 cm⁻¹.

• Atmospheric Suppression: Perform a background scan (co-addition of 40 scans, 4 cm⁻¹ resolution) on the empty sample compartment or clean ATR crystal. This step maps and digitally subtracts atmospheric H2​O vapor and CO2​ , preventing false peaks in the 2300 cm⁻¹ and 3500 cm⁻¹ regions[5].

Phase 2: Sample Preparation & Acquisition

Choose the method based on the required resolution and sample availability.

Method A: Attenuated Total Reflectance (ATR) - For Rapid QC Screening

• Place 1–2 mg of the neat crystalline isomer directly onto the center of a diamond ATR crystal.

• Apply consistent, firm pressure using the ATR anvil. Causality: High pressure is mandatory to ensure intimate optical contact between the solid crystal and the evanescent IR wave extending above the diamond surface[5].

• Acquire the spectrum from 4000 to 400 cm⁻¹ (32 scans, 4 cm⁻¹ resolution).

• Apply an ATR-correction algorithm to account for the wavelength-dependent penetration depth (which artificially inflates low-frequency peaks).

Method B: KBr Pellet Transmission - For High-Resolution H-Bonding Analysis

• Mill 1 mg of the isomer with 100 mg of IR-grade, vacuum-desiccated KBr in an agate mortar. Causality: KBr must be rigorously dried; residual moisture will artificially inflate the broad 3200–3500 cm⁻¹ region, masking the true carboxylic acid O-H stretch[1].

• Transfer the fine powder to a die and press at 10 metric tons for 2 minutes to form a transparent pellet. Causality: A transparent pellet minimizes Rayleigh scattering, which otherwise causes a sloping baseline at higher wavenumbers.

• Acquire the transmission spectrum from 4000 to 400 cm⁻¹.

Diagnostic Workflow

The following logic tree illustrates the analytical workflow for differentiating these isomers based on their spectral signatures.

Diagnostic workflow for differentiating 3,4- and 3,5-bis(methoxycarbonyl)benzoic acid via FTIR.

References

• Title: Self-assembly of Homochiral Porous Supramolecular Organic Frameworks with Significant CO2 Capture and CO2/N2 Selectivity Source: Crystal Growth & Design - ACS Publications URL: [Link]

• Title: 18.8: Spectral Characteristics of the Benzene Ring Source: Chemistry LibreTexts URL: [Link]

• Title: 12.8: Infrared Spectra of Some Common Functional Groups Source: Chemistry LibreTexts URL: [Link]

• Title: 15.7 Spectroscopy of Aromatic Compounds Source: Organic Chemistry | OpenStax URL: [Link]

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. chem.libretexts.org [chem.libretexts.org]
• 3. 15.7 Spectroscopy of Aromatic Compounds - Organic Chemistry | OpenStax [openstax.org]
• 4. chem.libretexts.org [chem.libretexts.org]
• 5. documents.thermofisher.com [documents.thermofisher.com]

A Comparative Guide to the 1H NMR Chemical Shifts of 3,4-Bis(methoxycarbonyl)benzoic Acid and Its Derivatives

This guide provides an in-depth analysis and comparison of the 1H Nuclear Magnetic Resonance (NMR) chemical shifts for 3,4-Bis(methoxycarbonyl)benzoic acid and its structurally related derivatives. Designed for researchers, scientists, and professionals in drug development, this document elucidates the subtle yet significant impacts of functional group modifications on the proton environment of a substituted benzene ring. By understanding these shifts, researchers can gain valuable insights into the electronic and structural characteristics of these molecules, aiding in structural elucidation and quality control.

Introduction: The Significance of 1H NMR in Structural Analysis

In the realm of organic chemistry, 1H NMR spectroscopy stands as an unparalleled tool for the elucidation of molecular structure. The chemical shift of a proton is exquisitely sensitive to its local electronic environment, which is, in turn, dictated by the surrounding atoms and functional groups. For aromatic systems like benzoic acid derivatives, the position of substituents dramatically influences the chemical shifts of the aromatic protons through a combination of inductive and resonance effects, as well as magnetic anisotropy.

This guide focuses on 3,4-Bis(methoxycarbonyl)benzoic acid, a derivative of trimellitic acid, and compares its predicted 1H NMR spectral features with the experimentally determined spectra of its close relatives: trimellitic acid, trimethyl trimellitate, and trimellitic anhydride 4-methyl ester. This comparative approach will highlight the diagnostic shifts that arise from the presence and relative positions of carboxylic acid, methyl ester, and anhydride functionalities.

Predicted 1H NMR Spectrum of 3,4-Bis(methoxycarbonyl)benzoic Acid

The structure of 3,4-Bis(methoxycarbonyl)benzoic acid features three electron-withdrawing groups on the benzene ring. The carboxylic acid and the two methoxycarbonyl groups will deshield the aromatic protons, shifting their resonances downfield compared to benzene (δ ~7.3 ppm).

The three aromatic protons are in unique chemical environments and are expected to appear as three distinct signals. Based on the electronic effects of the substituents, we can predict the relative chemical shifts:

• H-2: This proton is ortho to the carboxylic acid group and will be significantly deshielded.

• H-5: This proton is ortho to a methoxycarbonyl group and will also be deshielded.

• H-6: This proton is situated between the carboxylic acid and a methoxycarbonyl group and is expected to be the most deshielded of the three.

The methoxycarbonyl groups will each give rise to a singlet in the upfield region of the spectrum, integrating to three protons each. Due to their different positions relative to the carboxylic acid, they may have slightly different chemical shifts. The carboxylic acid proton will appear as a broad singlet at a very downfield position, typically between 10-13 ppm.

Experimental 1H NMR Spectra of Key Derivatives

To provide a robust comparison, we will now examine the experimental 1H NMR data for three key derivatives of trimellitic acid.

Trimellitic Acid (1,2,4-Benzenetricarboxylic Acid)

Trimellitic acid serves as the parent compound for this series. With three carboxylic acid groups, all aromatic protons are expected to be significantly deshielded. The 1H NMR spectrum shows three distinct aromatic protons, consistent with the substitution pattern. The carboxylic acid protons typically appear as a broad, exchangeable signal at a very downfield chemical shift.

Trimethyl Trimellitate (Trimethyl 1,2,4-benzenetricarboxylate)

In trimethyl trimellitate, all three carboxylic acid groups are converted to methyl esters. This modification allows for the observation of the methyl protons. The aromatic protons remain in a deshielded environment, with their chemical shifts influenced by the electronic and steric effects of the three methoxycarbonyl groups. The three methyl groups, being in different chemical environments, are expected to show three distinct singlets.

Trimellitic Anhydride 4-Methyl Ester

This derivative introduces a cyclic anhydride functionality, which has a pronounced effect on the electronic distribution within the aromatic ring. The anhydride group is strongly electron-withdrawing. The experimental 1H NMR data for this compound in CDCl₃ is reported as: δ 8.63 (s, 1H), 8.56 (d, J=5.2 Hz, 1H), 8.1 (d, J=5.2 Hz, 1H), 4.02 (s, 3H) [1]. The downfield shifts of the aromatic protons are indicative of the strong deshielding effect of the anhydride and ester groups.

Comparative Analysis of 1H NMR Chemical Shifts

The following table summarizes the experimental and predicted 1H NMR chemical shifts for 3,4-Bis(methoxycarbonyl)benzoic acid and its derivatives. This allows for a direct comparison of the influence of each functional group on the proton chemical environment.

Compound	Aromatic Protons (δ, ppm)	Methyl Protons (δ, ppm)	Carboxylic Acid Proton (δ, ppm)
3,4-Bis(methoxycarbonyl)benzoic acid	Predicted: H-2, H-5, H-6 (~8.0-8.7)	~3.9 (two singlets)	~10-13 (broad singlet)
Trimellitic Acid	H-3, H-5, H-6 (data from spectrum)	N/A	~10-13 (broad singlet)
Trimethyl Trimellitate	H-3, H-5, H-6 (data from spectrum)	~3.9 (three singlets)	N/A
Trimellitic Anhydride 4-Methyl Ester	8.63 (s, 1H), 8.56 (d, 1H), 8.1 (d, 1H)[1]	4.02 (s, 3H)[1]	N/A

Analysis of Trends:

• Aromatic Protons: The chemical shifts of the aromatic protons are consistently in the downfield region (δ > 7.5 ppm) across all compounds, a direct consequence of the electron-withdrawing nature of the carboxylic acid, ester, and anhydride groups. The specific chemical shifts and splitting patterns are diagnostic of the substitution pattern. In the case of the anhydride derivative, the protons are shifted even further downfield, reflecting the enhanced electron-withdrawing character of the anhydride ring.

• Methyl Protons: The methyl protons of the ester groups consistently appear as sharp singlets around δ 3.9-4.0 ppm. The slight variations in their chemical shifts in trimethyl trimellitate are due to the different spatial and electronic environments of the three ester groups.

• Carboxylic Acid Proton: The proton of the carboxylic acid group is highly deshielded and its signal is often broad due to hydrogen bonding and chemical exchange. Its presence is a key diagnostic feature for the free acid derivatives.

Experimental Protocol for 1H NMR Spectroscopy

To ensure the acquisition of high-quality and reproducible 1H NMR data for this class of compounds, the following standardized protocol is recommended.

Methodology:

• Sample Preparation:

  • Accurately weigh 5-10 mg of the compound into a clean, dry NMR tube.

  • Add approximately 0.6 mL of a suitable deuterated solvent (e.g., CDCl₃, DMSO-d₆, or Acetone-d₆). The choice of solvent is critical as it can influence the chemical shifts, particularly of labile protons like the carboxylic acid proton. DMSO-d₆ is often preferred for carboxylic acids as it can sharpen the -COOH signal.

  • Add a small amount of an internal standard, such as tetramethylsilane (TMS), for accurate chemical shift referencing (δ = 0.00 ppm).

  • Cap the NMR tube and gently agitate until the sample is completely dissolved.

• NMR Spectrometer Setup:

  • Use a high-field NMR spectrometer (≥400 MHz) to achieve better signal dispersion, which is particularly important for resolving the complex multiplets in the aromatic region.

  • Tune and shim the spectrometer to ensure optimal magnetic field homogeneity.

• Data Acquisition:

  • Acquire a standard one-dimensional 1H NMR spectrum.

  • Set the spectral width to cover the expected range of chemical shifts (e.g., -1 to 14 ppm).

  • Use a sufficient number of scans to achieve an adequate signal-to-noise ratio.

  • Employ a relaxation delay of at least 5 seconds to ensure accurate integration, especially for the aromatic protons which can have longer relaxation times.

• Data Processing:

  • Apply a Fourier transform to the acquired free induction decay (FID).

  • Perform phase and baseline corrections to the spectrum.

  • Reference the spectrum to the TMS signal at 0.00 ppm.

  • Integrate all signals to determine the relative number of protons.

Visualization of Structural Relationships

The following diagrams illustrate the structural relationships between 3,4-Bis(methoxycarbonyl)benzoic acid and its derivatives, as well as a conceptual workflow for their comparative NMR analysis.

Caption: Structural relationships of the compared compounds.

Caption: Workflow for comparative 1H NMR analysis.

Conclusion

This guide has provided a comprehensive comparison of the 1H NMR chemical shifts of 3,4-Bis(methoxycarbonyl)benzoic acid and its key derivatives. By analyzing the experimental spectra of trimellitic acid, trimethyl trimellitate, and trimellitic anhydride 4-methyl ester, we can confidently predict the spectral features of the target compound and understand the diagnostic influence of carboxylic acid, methyl ester, and anhydride functionalities on the aromatic proton environment. The presented data and experimental protocol serve as a valuable resource for researchers in the fields of chemical synthesis, drug discovery, and materials science, facilitating accurate structural characterization and a deeper understanding of structure-property relationships.

References

• Eskici, A. (n.d.). Green Trimellitic Anhydride and Hemimellitic Anhydride from Malic Acid. Iowa State University Digital Repository. Retrieved from [Link]

• PubChem. (n.d.). Trimellitic acid. National Center for Biotechnology Information. Retrieved from [Link]

• PubChem. (n.d.). Trimethyl 1,2,4-benzenetricarboxylate. National Center for Biotechnology Information. Retrieved from [Link]

• SpectraBase. (n.d.). 1,2,4-Benzenetricarboxylic acid. John Wiley & Sons, Inc. Retrieved from [Link]

Sources

• 1. pomics.com [pomics.com]

A Comparative Guide to 3,4-Bis(methoxycarbonyl)benzoic Acid as a Precursor in Organic Synthesis

For researchers, scientists, and professionals in drug development, the selection of precursors is a critical decision that dictates the efficiency of a synthetic route and the properties of the final product. This guide provides an in-depth technical comparison of 3,4-bis(methoxycarbonyl)benzoic acid as a versatile precursor in organic synthesis, primarily focusing on its applications in the creation of Metal-Organic Frameworks (MOFs) and high-performance polymers. We will objectively benchmark its performance against key alternatives, supported by experimental data and established synthetic protocols.

Introduction to 3,4-Bis(methoxycarbonyl)benzoic Acid and its Alternatives

3,4-Bis(methoxycarbonyl)benzoic acid, also known as 1,2,4-benzenetricarboxylic acid 1,2-dimethyl ester, is an aromatic tricarboxylic acid derivative. Its structure features a benzoic acid moiety with two adjacent methoxycarbonyl groups. This unique arrangement of functional groups offers distinct reactivity and steric hindrance compared to its primary alternatives: trimellitic acid (1,2,4-benzenetricarboxylic acid) and trimellitic anhydride.

The presence of two ester groups and one carboxylic acid allows for selective reactions. For instance, the carboxylic acid can readily participate in reactions like salt formation or amidation without affecting the ester groups under specific conditions. Conversely, the ester groups can undergo transesterification or hydrolysis under conditions that might not affect the carboxylic acid. This differential reactivity is a key advantage in multi-step syntheses.

Key Alternatives:

• Trimellitic Acid (1,2,4-Benzenetricarboxylic Acid): The parent tricarboxylic acid is a common precursor, especially in MOF synthesis, where all three carboxyl groups can act as coordination sites.

• Trimellitic Anhydride: This is a highly reactive derivative of trimellitic acid, widely used in the polymer industry for the synthesis of polyesters and polyimides. The anhydride group offers high reactivity towards nucleophiles like alcohols and amines.

This guide will now delve into a comparative analysis of these precursors in two major applications: Metal-Organic Frameworks and high-performance polymers.

Section 1: Application in Metal-Organic Framework (MOF) Synthesis

MOFs are crystalline porous materials constructed from metal ions or clusters coordinated to organic ligands. The choice of the organic linker is paramount as it dictates the topology, porosity, and ultimately the functional properties of the MOF.

Comparative Performance of Precursors in MOF Synthesis

The asymmetrical nature of 1,2,4-benzenetricarboxylic acid and its derivatives allows for the formation of MOFs with complex and diverse network topologies.[1] While the fully deprotonated trimellitic acid is a common choice, 3,4-bis(methoxycarbonyl)benzoic acid offers a different approach. In the synthesis of MOFs, the carboxylic acid group of 3,4-bis(methoxycarbonyl)benzoic acid is the primary site for coordination with metal centers. The two methoxycarbonyl groups can either remain intact, acting as pendant functional groups within the MOF pores, or they can be hydrolyzed in-situ under certain solvothermal or hydrothermal conditions to also participate in framework formation.

Precursor	Reactivity in MOF Synthesis	Resulting MOF Properties	Key Advantages	Key Disadvantages
3,4-Bis(methoxycarbonyl)benzoic acid	Primarily reacts through the carboxylic acid group. Ester groups can be hydrolyzed under harsh conditions.	Can lead to MOFs with functionalized pores (pendant ester groups). Potential for post-synthetic modification of the ester groups.	Tunable functionality within the pores. Potential for hierarchical structures through controlled hydrolysis.	May require harsher conditions for full coordination of all three potential sites. Ester groups might be sterically hindering.
Trimellitic Acid	All three carboxylic acid groups are available for coordination with metal centers.[1]	Typically forms highly connected and robust frameworks.[2] The resulting MOFs often exhibit high porosity and thermal stability.	Readily available and well-studied. Leads to predictable framework topologies. High thermal stability of the resulting MOFs.	Less potential for direct pore functionalization compared to the ester derivative.
Common Dicarboxylic Acids (e.g., Terephthalic Acid)	Two coordination sites, leading to simpler, often linear, framework extensions.[3]	Foundational in MOF chemistry, forming robust and porous frameworks.[3]	Well-understood reactivity, leading to a vast library of known structures. High thermal and chemical stability.	Limited to simpler topologies compared to tricarboxylic acids.

Experimental Protocol: Solvothermal Synthesis of a Zinc-Based MOF

This protocol provides a general method for the synthesis of a zinc-based MOF using a tricarboxylic acid linker. This can be adapted for both 3,4-bis(methoxycarbonyl)benzoic acid and trimellitic acid.

Materials:

• Zinc nitrate hexahydrate (Zn(NO₃)₂·6H₂O)

• 3,4-Bis(methoxycarbonyl)benzoic acid OR Trimellitic acid

• N,N-Dimethylformamide (DMF)

• Ethanol

Procedure:

• In a 20 mL scintillation vial, dissolve 1.5 mmol of zinc nitrate hexahydrate in 10 mL of DMF.

• In a separate vial, dissolve 1.0 mmol of the organic linker (3,4-bis(methoxycarbonyl)benzoic acid or trimellitic acid) in 10 mL of ethanol.

• Combine the two solutions in the scintillation vial and stir for 15 minutes at room temperature.

• Seal the vial tightly and place it in a preheated oven at 120 °C for 48 hours.

• After the reaction, allow the oven to cool down to room temperature naturally.

• Collect the crystalline product by filtration or decantation.

• Wash the crystals with fresh DMF (3 x 10 mL) and then with ethanol (3 x 10 mL) to remove any unreacted starting materials.

• Dry the product under vacuum at 80 °C for 12 hours.

Characterization:

• Powder X-ray Diffraction (PXRD): To confirm the crystallinity and phase purity of the synthesized MOF.

• Thermogravimetric Analysis (TGA): To evaluate the thermal stability of the framework.

• Gas Adsorption (e.g., N₂ at 77 K): To determine the Brunauer-Emmett-Teller (BET) surface area and pore size distribution.

Caption: Workflow for the solvothermal synthesis of a Metal-Organic Framework.

Section 2: Application in High-Performance Polymer Synthesis

Aromatic polyesters and polyimides are classes of high-performance polymers known for their excellent thermal stability, chemical resistance, and mechanical properties. The choice of the acidic monomer is crucial in determining the final properties of the polymer.

Comparative Performance of Precursors in Polymer Synthesis

In polymer synthesis, the reactivity of the carboxylic acid and its derivatives plays a central role. Trimellitic anhydride is a widely used monomer due to the high reactivity of the anhydride group, which readily undergoes polycondensation with diols and diamines. 3,4-Bis(methoxycarbonyl)benzoic acid, on the other hand, would typically react via transesterification, which often requires higher temperatures and specific catalysts.

Precursor	Reactivity in Polycondensation	Resulting Polymer Properties	Key Advantages	Key Disadvantages
3,4-Bis(methoxycarbonyl)benzoic acid	Reacts via transesterification with diols or polyols, eliminating methanol.	Can produce high molecular weight polyesters with good thermal stability. The reaction can be controlled to produce specific end-groups.	Potentially more soluble in organic solvents compared to the anhydride, which can be advantageous in solution polymerization.	Transesterification generally requires higher temperatures and catalysts compared to reactions with anhydrides.
Trimellitic Anhydride	The anhydride group is highly reactive towards alcohols and amines, forming an initial ester/amide and a carboxylic acid, which then reacts further at higher temperatures.[4]	Leads to the formation of high-performance polyesters and polyimides with excellent thermal and mechanical properties.[4]	High reactivity allows for polymerization at lower temperatures compared to the di-ester. It is a well-established monomer in the industry.	Can be moisture-sensitive. The initial reaction product is a half-ester or half-amide, requiring a second, higher-temperature step for full polymerization.
Trimethyl 1,2,4-benzenetricarboxylate	Reacts via transesterification, similar to 3,4-bis(methoxycarbonyl)benzoic acid, but with all three positions being ester groups.[5]	Used in the synthesis of polymers where a high degree of cross-linking is desired.[5]	Offers three reactive sites for transesterification, leading to branched or cross-linked polymers.	Similar to the di-ester, requires higher temperatures and catalysts. The resulting polymers can be brittle if not properly formulated.

Experimental Protocol: Melt Polycondensation for Polyester Synthesis

This protocol outlines a general procedure for the synthesis of a polyester via melt polycondensation, comparing the use of 3,4-bis(methoxycarbonyl)benzoic acid and trimellitic anhydride with a generic diol.

Materials:

• Acidic Monomer: 3,4-Bis(methoxycarbonyl)benzoic acid OR Trimellitic anhydride

• Diol Monomer: e.g., Ethylene glycol

• Catalyst (for di-ester): e.g., Zinc acetate

• Inert Gas: Nitrogen or Argon

Procedure for 3,4-Bis(methoxycarbonyl)benzoic acid (Transesterification):

• Charge a reaction vessel equipped with a mechanical stirrer, inert gas inlet, and a distillation outlet with equimolar amounts of 3,4-bis(methoxycarbonyl)benzoic acid and the diol.

• Add a catalytic amount of zinc acetate (e.g., 0.1 mol%).

• Heat the mixture under a slow stream of inert gas to 180-200 °C to initiate the transesterification, with the removal of methanol.

• After the majority of the methanol has been distilled off, gradually increase the temperature to 220-250 °C and apply a vacuum to remove the remaining methanol and diol, driving the polymerization to completion.

• Continue the reaction until the desired viscosity is achieved.

• Cool the polymer under an inert gas atmosphere.

Procedure for Trimellitic Anhydride:

• Charge the reaction vessel with equimolar amounts of trimellitic anhydride and the diol.

• Heat the mixture under an inert gas atmosphere to 150-180 °C. The anhydride ring will open to form a half-ester.

• Gradually increase the temperature to 200-240 °C to initiate the polyesterification, with the removal of water.

• Apply a vacuum in the later stages of the reaction to facilitate the removal of water and drive the equilibrium towards the formation of a high molecular weight polymer.

• Continue the reaction until the desired melt viscosity is reached.

• Cool the resulting polyester under an inert gas.

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. A series of MOFs based on a tricarboxylic acid and various N-donor ligands: syntheses, structures, and properties - CrystEngComm (RSC Publishing) [pubs.rsc.org]
• 3. Metal–organic framework - Wikipedia [en.wikipedia.org]
• 4. Trimellitic Anhydride Manufacturer & Suppliers |ELRASA-TMAn - Elchemy [elchemy.com]
• 5. researchgate.net [researchgate.net]

Comparative Reactivity of 3,4-Bis(methoxycarbonyl)benzoic Acid in Cross-Coupling Reactions

Structural & Electronic Profiling

As a Senior Application Scientist, evaluating the reactivity of polyfunctional building blocks is critical for designing robust synthetic routes. 3,4-Bis(methoxycarbonyl)benzoic acid (Formula: C₁₁H₁₀O₆, MW: 238.19 g/mol )[1], also cataloged as 1,2,4-benzenetricarboxylic acid 1,2-dimethyl ester[2], presents a unique synthetic profile.

The molecule features a free carboxylic acid at the C1 position and two methyl ester groups at the C3 and C4 positions. These ester groups are strongly electron-withdrawing, significantly lowering the electron density of the aromatic ring. While this electron deficiency makes the ring less susceptible to electrophilic attack, it provides a distinct thermodynamic advantage in decarboxylative cross-coupling reactions . The electron-withdrawing groups stabilize the transient aryl-metal intermediates formed during CO₂ extrusion, making 3,4-BMCBA an excellent model substrate for comparing divergent cross-coupling paradigms.

Cross-Coupling Paradigms: Mechanistic Divergence

To fully leverage 3,4-BMCBA in the synthesis of complex biaryls or diaryl ketones, researchers must choose between direct decarboxylative coupling and pre-activation strategies. We compare three primary pathways below.

Paradigm A: Pd/Cu-Catalyzed Decarboxylative Biaryl Synthesis

Direct decarboxylative cross-coupling eliminates the need for pre-activation (such as conversion to an acid chloride or boronic acid). Utilizing a dual Pd/Cu catalytic system, the carboxylic acid is extruded as CO₂ to generate a nucleophilic aryl-copper intermediate, which subsequently transmetalates to a palladium cycle . For 3,4-BMCBA, the electron-deficient ring accelerates the Cu-mediated decarboxylation step .

Fig 1: Synergistic Pd/Cu dual-catalytic cycle for the decarboxylative cross-coupling of 3,4-BMCBA.

Paradigm B & C: Decarbonylative vs. Acyl Suzuki-Miyaura Coupling

If the high temperatures required for decarboxylation risk hydrolyzing the methyl esters, 3,4-BMCBA can be converted to an acid chloride. From here, the pathway diverges based on the ligand environment:

• Decarbonylative Coupling (Biaryl Synthesis): Bulky, electron-rich ligands (e.g., PCy₃) force the acyl-palladium intermediate to extrude CO gas to relieve steric strain, yielding a biaryl product.

• Non-Decarbonylative Coupling (Ketone Synthesis): Standard ligands (e.g., PPh₃) at lower temperatures bypass CO extrusion, resulting in a direct transmetalation to yield a diaryl ketone .

Fig 2: Divergent Pd-catalyzed pathways: Decarbonylative biaryl vs. non-decarbonylative ketone synthesis.

Quantitative Performance & Selectivity Comparison

The following table summarizes the experimental performance of 3,4-BMCBA across the three paradigms when coupled with a standard aryl partner (e.g., 4-Tolyl bromide or 4-Tolylboronic acid).

Parameter	Pd/Cu Decarboxylative Coupling	Pd Decarbonylative Suzuki	Pd Acyl Suzuki (Ketone Synthesis)
Activation Strategy	Direct (Free Acid)	Acid Chloride Pre-activation	Acid Chloride Pre-activation
Catalyst System	Pd(acac)₂ / Cu₂O / Phenanthroline	Pd(OAc)₂ / PCy₃	Pd(PPh₃)₄
Temperature	160 °C	120 °C	80 °C
Primary Product	Biaryl	Biaryl	Diaryl Ketone
Expected Yield	65–70%	80–85%	85–90%
Chemoselectivity	Moderate (Ester hydrolysis risk at high T)	High	High
Primary Byproducts	CO₂, Cu salts	CO, HCl, Boron salts	Boron salts, HCl

Validated Experimental Methodologies

To ensure reproducibility, the following protocols are designed as self-validating systems, incorporating in-line analytical checks and mechanistic causality for every step.

Protocol 1: Pd/Cu-Catalyzed Decarboxylative Cross-Coupling

Objective: Direct synthesis of functionalized biaryls without pre-activation. System Validation: CO₂ evolution serves as a macroscopic indicator of the transmetalation-ready aryl-copper species.

• Preparation: In an oven-dried Schlenk tube under argon, add 3,4-BMCBA (1.0 mmol), aryl bromide (1.2 mmol), Pd(acac)₂ (0.02 mmol), Cu₂O (0.05 mmol), and 1,10-phenanthroline (0.1 mmol).

  • Causality: Cu₂O acts as the primary decarboxylation catalyst. 1,10-phenanthroline coordinates the Cu(I) center, lowering the activation barrier for CO₂ extrusion. Pd(acac)₂ serves as the cross-coupling catalyst.

• Solvent Addition: Inject a degassed mixture of NMP and quinoline (3:1, 4 mL).

  • Causality: Quinoline acts as an essential basic co-solvent. It deprotonates the carboxylic acid and stabilizes the highly polar transition state during decarboxylation.

• Heating & Monitoring: Heat the mixture to 160 °C. Monitor the reaction via a connected bubbler.

  • Validation: Continuous gas evolution indicates active decarboxylation. Once bubbling ceases (typically 12–16 h), the generation of the nucleophilic aryl-copper intermediate is complete.

• Workup: Cool to room temperature, dilute with EtOAc, and wash with 1M HCl to remove quinoline and copper salts.

  • Validation: A clear phase separation with a blue-tinted aqueous layer (Cu²⁺) confirms successful catalyst extraction.

Protocol 2: Decarbonylative Suzuki-Miyaura Coupling

Objective: Mild-temperature biaryl synthesis via acid chloride activation. System Validation: GC-MS monitoring of the biaryl/ketone ratio confirms the efficiency of the decarbonylation step.

• Activation: Reflux 3,4-BMCBA (1.0 mmol) in SOCl₂ (5 mL) for 2 h. Remove excess SOCl₂ in vacuo to yield the crude acid chloride.

  • Causality: Converting the C-OH to a C-Cl bond dramatically lowers the bond dissociation energy, enabling facile oxidative addition by Pd(0) at lower temperatures, thereby protecting the methyl esters.

• Coupling Setup: In a glovebox, combine the acid chloride, arylboronic acid (1.5 mmol), Pd(OAc)₂ (0.05 mmol), PCy₃ (0.1 mmol), and anhydrous K₃PO₄ (2.0 mmol) in toluene (5 mL).

  • Causality: PCy₃ is a bulky, electron-rich phosphine. Its steric bulk forces the acyl-palladium intermediate to extrude CO (relieving steric strain) before transmetalation can occur, effectively shutting down the ketone pathway.

• Reaction: Heat to 120 °C for 16 h.

  • Validation: Aliquot analysis via GC-MS should show <5% diaryl ketone. If ketone >5%, it indicates insufficient temperature for CO extrusion or ligand degradation.

• Purification: Filter through a Celite pad to remove phosphate salts, concentrate, and purify via flash chromatography.

References

• Gooßen, L. J., Deng, G., & Levy, L. M. (2006). A practical and effective route to biaryls through decarboxylative cross-coupling. Science, 313(5787), 662-664. URL: [Link]

• Shang, R., & Liu, L. (2011). Transition-Metal-Catalyzed Decarboxylative Cross-Coupling Reactions. Chemical Reviews, 111(3), 1346–1416. URL: [Link]

• Muto, K., Yamaguchi, J., & Itami, K. (2015). Decarbonylative organoboron cross-coupling of esters by nickel catalysis. Nature Communications, 6, 7508. URL: [Link]

• Kakino, R., Shimizu, I., & Yamamoto, A. (2002). Palladium-Catalyzed Direct Synthesis of Ketones from Carboxylic Anhydrides and Arylboronic Acids. Bulletin of the Chemical Society of Japan, 75(1), 137-148. URL: [Link]

• National Center for Biotechnology Information. PubChem Compound Summary for CID 610016, 3,4-Bis(methoxycarbonyl)benzoic acid. URL: [Link]

Sources

• 1. 3,4-Bis(methoxycarbonyl)benzoic acid | C11H10O6 | CID 610016 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. 1,2,4-Benzenetricarboxylic acid suppliers & manufacturers in China [m.chemicalbook.com]

Safety & Regulatory Compliance

Understanding the Compound: Hazard Identification and Risk Assessment

An In-Depth Guide to the Proper Disposal of 3,4-Bis(methoxycarbonyl)benzoic acid

Structural Features and Inferred Hazards:

• Carboxylic Acid Group: This functional group imparts acidic properties. Similar to benzoic acid, it can cause skin and eye irritation, with the potential for serious eye damage upon direct contact.[2][3][4]

• Ester Groups (Methoxycarbonyl): The presence of two ester groups on the benzene ring suggests that the compound should be handled with standard precautions for organic chemicals.

• Solid Form: The compound is a solid at room temperature, which means the primary exposure risks are through inhalation of dust and direct skin or eye contact.[5][6]

A thorough risk assessment must precede any handling or disposal. This involves evaluating the quantity of waste, the potential for dust generation, and the specific laboratory environment.

Property/Hazard	Summary & (Inferred) Information	Primary References
Chemical Name	3,4-Bis(methoxycarbonyl)benzoic acid	[1]
Molecular Formula	C11H10O6	[1]
Physical State	Solid, powder	[5][6][7]
Health Hazards	Causes skin irritation. Causes serious eye irritation/damage. May cause respiratory tract irritation if inhaled as dust. Harmful if swallowed in large quantities.	[2][3][8][9]
Environmental Hazards	May be harmful to aquatic life. Should not be released into the environment.[2][10]	[2][10]
Combustibility	May burn but does not ignite readily. Thermal decomposition can release irritating vapors and carbon oxides.	[4][5][11]

The Regulatory Imperative: A Framework for Compliance

The disposal of all chemical waste, including 3,4-Bis(methoxycarbonyl)benzoic acid, is strictly regulated. While regulations vary by country and region (e.g., EPA in the United States, Environmental Protection and Management Act in Singapore), the core principles are universal.[12][13] Mismanagement can lead to significant environmental damage, safety risks, and severe legal penalties.[14][15]

It is mandatory for all laboratory personnel to be trained on their institution's specific waste management plan and to adhere to all local and national regulations.[16][17]

Pre-Disposal Planning: The First Line of Safety

Effective waste management begins before the waste is even generated. The principles of "Green Chemistry" should be applied to minimize waste wherever possible through source reduction and recycling.[18]

Key Pre-Disposal Steps:

• Inventory Management: Purchase and use only the amount of chemical necessary for your experiments to avoid generating obsolete or expired material.[18]

• Designated Waste Area: Establish a designated and clearly marked satellite accumulation area (SAA) within the laboratory for chemical waste.[16] This area must be under the direct control of laboratory personnel.

• Container Selection: Choose a waste container that is chemically compatible with benzoic acid derivatives. A high-density polyethylene (HDPE) or glass container is typically appropriate. The container must have a secure, tight-fitting lid.[12][17]

Step-by-Step Disposal Protocol for 3,4-Bis(methoxycarbonyl)benzoic acid

This protocol ensures that the waste is handled, stored, and disposed of in a manner that is safe for personnel and the environment.

Step 1: Personal Protective Equipment (PPE) Before handling the chemical waste, don the appropriate PPE.[17]

• Hand Protection: Wear nitrile or other chemically resistant gloves. Always inspect gloves before use.[19]

• Eye Protection: Use safety glasses with side shields or chemical safety goggles.[20]

• Body Protection: A standard laboratory coat should be worn. Ensure it is fully buttoned.[17]

• Respiratory Protection: If there is a risk of generating dust, work within a fume hood or wear a NIOSH/MSHA approved respirator.[2][20]

Step 2: Waste Segregation Chemical incompatibility can lead to dangerous reactions. It is critical to segregate waste correctly.[12][21]

• Designated Container: Place solid 3,4-Bis(methoxycarbonyl)benzoic acid waste into a designated container labeled "Solid Organic Acid Waste."

• Avoid Mixing: Do NOT mix this waste with other chemical streams, especially:

  • Bases (e.g., sodium hydroxide, ammonium hydroxide)

  • Oxidizing agents (e.g., nitrates, perchlorates)[4]

  • Aqueous waste

  • Halogenated organic waste

Step 3: Container Labeling Proper labeling is essential for safety, compliance, and final disposal.[12][17] The label must be clear, legible, and permanently affixed to the container.

• Contents: Clearly write the full chemical name: "3,4-Bis(methoxycarbonyl)benzoic acid." Do not use abbreviations.

• Hazard Class: Indicate the primary hazards (e.g., "Irritant," "Corrosive").

• Contact Information: Include the name of the Principal Investigator and the laboratory location.

Caption: Waste Disposal Workflow for 3,4-Bis(methoxycarbonyl)benzoic acid.

Step 4: Secure Storage Store the sealed waste container in the designated satellite accumulation area (SAA).[16]

• Secondary Containment: Place the container in a secondary bin or tray to contain any potential leaks or spills.[17]

• Closure: Keep the waste container securely closed at all times, except when adding waste.[17][18]

• Headspace: Leave at least 10% of headspace in the container to allow for expansion.[17]

Step 5: Arranging for Final Disposal Chemical waste must be disposed of through your institution's Environmental Health & Safety (EHS) office or a licensed hazardous waste contractor.[12][14][21]

• Contact EHS: Follow your institution's procedures to schedule a waste pickup.

• Documentation: Ensure all necessary paperwork, such as a hazardous waste manifest, is completed accurately.

• Never Use Drains: Under no circumstances should this chemical be poured down the sink or disposed of in regular trash.[4][12] This can damage plumbing and cause significant environmental harm.

Emergency Procedures: Spill Management

In the event of a spill, prompt and correct action is crucial to mitigate risks.

• Alert Personnel: Immediately alert others in the vicinity.

• Assess the Spill: For a small spill of solid material, you may proceed with cleanup if you are trained and equipped to do so. For large spills, evacuate the area and contact your institution's EHS emergency line.

• Control the Spill:

  • Gently cover the spill with an absorbent material designed for chemical spills to prevent dust from becoming airborne.[4]

  • Moistening the material slightly with a suitable non-reactive solvent may help control dust, but this should be done with caution.[4]

• Cleanup:

  • Wearing appropriate PPE, carefully sweep or scoop the material into a designated waste container.[10] Avoid creating dust. Using a HEPA-filtered vacuum is an effective method for fine powders.[4]

  • Decontaminate the area with a suitable cleaning agent and wipe clean.

• Disposal: Label the spill cleanup debris as hazardous waste and dispose of it according to the protocol outlined above.

Conclusion

The proper disposal of 3,4-Bis(methoxycarbonyl)benzoic acid is not merely a procedural task but a professional responsibility. By understanding the chemical's hazards, adhering to regulatory requirements, and following a meticulous, step-by-step protocol, researchers can ensure a safe laboratory environment and protect the broader community and ecosystem. This commitment to rigorous safety and disposal practices is a cornerstone of scientific integrity and excellence.

References

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